4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

• CAS: 1392416-19-1

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Framework Applications of 2,5-Dimethoxyterphenyl-4,4''-Dicarboxylic Acid

As a Senior Application Scientist specializing in reticular chemistry and materials design, I frequently evaluate novel organic linkers for the construction of Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs). The compound 2,5-dimethoxyterphenyl-4,4''-dicarboxylic acid (often denoted as H₂TPDC-OMe) represents a masterclass in rational ligand design.

By combining a rigid, extended aromatic backbone with strategically placed, flexible electron-donating groups, this molecule solves critical challenges in gas storage, selective molecular separation, and framework stability. This guide provides an in-depth analysis of its physicochemical properties, mechanistic utility, and a validated protocol for its integration into porous architectures.

Core Physicochemical & Registry Data

Before deploying any ligand in a solvothermal synthesis, establishing its precise registry and mass characteristics is critical for stoichiometric accuracy. Below is the synthesized quantitative data for H₂TPDC-OMe[1][2][3].

Property	Value
IUPAC / Chemical Name	2',5'-dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid
CAS Registry Number	1392416-19-1
Molecular Weight	378.38 g/mol (varies slightly as 378.37 g/mol based on isotopic averaging)
Molecular Formula	C₂₂H₁₈O₆
Common Abbreviations	H₂TPDC-OMe, OMe₂-TPDC
Physical Appearance	Solid powder
Primary Applications	Structural ligand for MOFs/COFs, CO₂ storage, photoluminescent materials

Structural Causality: The Logic of Ligand Design

In framework chemistry, we do not select ligands arbitrarily; every functional group must serve a thermodynamic or structural purpose. The architecture of H₂TPDC-OMe is engineered for high-performance gas separation[2]:

• The Terphenyl Backbone (Rigidity): The three linearly connected phenyl rings provide an extended distance between the coordinating carboxylic acid groups. This rigidity prevents the framework from collapsing during solvent evacuation (activation) and yields ultra-large pore volumes.

• The Methoxy Substituents (Flexibility & Affinity): Positioned at the 2' and 5' carbons of the central phenyl ring, the –OCH₃ groups serve a dual purpose. Sterically, they restrict the free rotation of the adjacent phenyl rings, locking the ligand into a predictable, non-planar conformation that discourages framework interpenetration. Electronically, the oxygen atoms act as Lewis basic sites lining the MOF pores. These sites are highly polarizable and specifically interact with the Lewis acidic carbon atom of CO₂, driving high adsorption uptake[2].

Mechanistic Workflow: Selective Gas Separation

One of the most prominent applications of H₂TPDC-OMe is the synthesis of the porous MOF [Cd(H₂TPDC-OMe)(OBA)]·DMF·H₂O (where OBA is 4,4'-oxybisbenzoic acid). This specific framework demonstrates an exceptional CO₂ uptake of 26.75 cm³/g at 295 K and exhibits highly selective separation of CO₂ over CH₄[2].

The causality behind this selectivity lies in the dipole-quadrupole interactions. CO₂ possesses a strong quadrupole moment, which interacts favorably with the open metal sites and the methoxy groups of the ligand. CH₄, being non-polar and slightly larger, is sterically and electronically excluded from these high-affinity binding pockets.

Fig 1: Mechanistic workflow of MOF assembly and selective CO2/CH4 separation using H2TPDC-OMe.

Validated Experimental Protocol: Solvothermal Synthesis & Activation

To ensure reproducibility and trustworthiness, the following protocol outlines the synthesis of a cadmium-based MOF using H₂TPDC-OMe. This methodology is designed as a self-validating system , meaning built-in analytical checks will confirm success or failure at critical junctures.

Phase 1: Precursor Preparation & Solvation

• Stoichiometric Weighing: Weigh 0.1 mmol of H₂TPDC-OMe (approx. 37.8 mg), 0.1 mmol of the co-ligand H₂OBA, and 0.2 mmol of Cadmium Nitrate tetrahydrate (Cd(NO₃)₂·4H₂O).

• Solvent Dispensation: Dissolve the solid mixture in 10 mL of N,N-dimethylformamide (DMF) and 2 mL of deionized water.

  • Causality Note: DMF is not just a solvent; under thermal stress, it partially decomposes into dimethylamine, which acts as a gentle, in-situ base to deprotonate the carboxylic acid groups of the ligand, facilitating metal coordination.

• Sonication: Sonicate the mixture for 15 minutes until a clear, homogeneous solution is achieved.

Phase 2: Solvothermal Crystallization

• Reaction: Transfer the solution to a 25 mL Teflon-lined stainless steel autoclave. Seal tightly and heat in a programmable oven at 110 °C for 72 hours.

  • Causality Note: High pressure and temperature ensure that coordination bond formation remains reversible, allowing defects to "heal" and yielding highly crystalline frameworks rather than amorphous kinetic products.

• Controlled Cooling: Cool the autoclave to room temperature at a strict rate of 5 °C/hour.

  • Critical Step: Rapid cooling will induce thermal shock, causing the fragile MOF crystals to crack and lose their internal surface area.

Phase 3: Activation & Self-Validation

• Solvent Exchange: Harvest the crystals via vacuum filtration. Submerge them in fresh, anhydrous acetone for 72 hours, replacing the acetone every 24 hours.

  • Causality Note: The heavy, high-boiling DMF molecules trapped in the pores must be exchanged with volatile acetone. Attempting to boil off DMF directly will collapse the framework due to high capillary forces.

• Degassing: Evacuate the acetone-exchanged MOF in a vacuum oven at 100 °C for 12 hours.

• Validation Check: Perform Powder X-Ray Diffraction (PXRD) and Thermogravimetric Analysis (TGA).

  • System Validation: If the PXRD shows sharp peaks matching the simulated single-crystal structure, phase purity is confirmed. If TGA shows a flat thermal profile up to 300 °C (post-solvent loss), the activation was successful and the framework is intact.

References

To support the mechanistic claims and physicochemical data provided in this guide, the following authoritative sources were utilized:

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. ossila.com [ossila.com]
• 3. tw.lumtec.com.tw [tw.lumtec.com.tw]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Characterization of Metal-Organic Frameworks Using 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic Acid

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1] Their high surface area, tunable pore size, and functional diversity make them promising candidates for a wide range of applications, including gas storage and separation, catalysis, and drug delivery.[1][2][3][4] The choice of the organic ligand is crucial as it dictates the topology, porosity, and functionality of the resulting MOF.[5]

This document provides a detailed guide for the synthesis and characterization of novel Metal-Organic Frameworks (MOFs) utilizing the designer organic ligand, 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid . This V-shaped dicarboxylic acid linker, with its methoxy-functionalized central phenyl ring, offers the potential for creating MOFs with unique structural and functional properties. The methoxy groups can influence the framework's polarity and offer potential sites for post-synthetic modification, while the biphenyl core provides rigidity and thermal stability.

This guide is intended for researchers, scientists, and drug development professionals. It outlines hypothetical, yet plausible, synthetic protocols based on established solvothermal methods and provides a comprehensive overview of the necessary characterization techniques.

Ligand at a Glance

Property	Value
IUPAC Name	4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid
Molecular Formula	C₂₂H₁₈O₆
Molecular Weight	378.38 g/mol
Structure
Key Features	Dicarboxylic acid, Methoxy functional groups, Biphenyl core

Proposed Synthetic Protocols

The following are proposed solvothermal synthesis methods for the preparation of MOFs using 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid. These protocols are starting points and may require optimization.

Protocol 1: Synthesis of a Zinc-Based MOF (Hypothetical Zn-MOF)

This protocol aims to synthesize a zinc-based MOF, which often exhibit good thermal stability and are of interest for applications in drug delivery due to the biocompatibility of zinc.[3]

Reactants and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount (mmol)	Mass (mg)
4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid	C₂₂H₁₈O₆	378.38	0.05	18.92
Zinc Nitrate Hexahydrate	Zn(NO₃)₂·6H₂O	297.49	0.10	29.75
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	10 mL
Ethanol (EtOH)	C₂H₅OH	46.07	-	2 mL

Step-by-Step Procedure:

• Preparation of Solutions:

  • In a 20 mL glass vial, dissolve 18.92 mg (0.05 mmol) of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid in 5 mL of N,N-Dimethylformamide (DMF).

  • In a separate vial, dissolve 29.75 mg (0.10 mmol) of Zinc Nitrate Hexahydrate in a mixture of 5 mL of DMF and 2 mL of ethanol.

• Mixing and Sonication:

  • Combine the two solutions in the 20 mL glass vial.

  • Sonicate the mixture for 10 minutes to ensure homogeneity.

• Solvothermal Reaction:

  • Seal the vial tightly.

  • Place the vial in a programmable oven.

  • Heat to 100°C at a rate of 2°C/min.

  • Maintain the temperature at 100°C for 48 hours.

  • Cool the oven to room temperature at a rate of 0.5°C/min.

• Product Isolation and Activation:

  • Collect the crystalline product by filtration or decantation.

  • Wash the crystals with fresh DMF (3 x 5 mL) and then with methanol (3 x 5 mL).

  • To activate the MOF (remove solvent molecules from the pores), immerse the crystals in chloroform for 24 hours, replacing the solvent every 8 hours.

  • Decant the chloroform and heat the crystals under a dynamic vacuum at 120°C for 12 hours.

Protocol 2: Synthesis of a Copper-Based MOF with Paddle-Wheel SBUs (Hypothetical Cu-MOF)

This protocol targets the formation of a copper-based MOF, potentially featuring the common copper paddle-wheel secondary building unit (SBU).

Reactants and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount (mmol)	Mass (mg)
4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid	C₂₂H₁₈O₆	378.38	0.05	18.92
Copper(II) Nitrate Trihydrate	Cu(NO₃)₂·3H₂O	241.60	0.10	24.16
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	8 mL
Ethanol (EtOH)	C₂H₅OH	46.07	-	2 mL
Triethylamine	(C₂H₅)₃N	101.19	-	2-3 drops

Step-by-Step Procedure:

• Preparation of Solutions:

  • Dissolve 18.92 mg (0.05 mmol) of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid in a solvent mixture of 8 mL of DMF and 2 mL of ethanol in a 20 mL glass vial.

  • Dissolve 24.16 mg (0.10 mmol) of Copper(II) Nitrate Trihydrate in the same vial.

• Addition of Modulator:

  • Add 2-3 drops of triethylamine to the solution to facilitate the deprotonation of the carboxylic acid groups.

• Mixing and Sonication:

  • Cap the vial and sonicate for 5 minutes to ensure a homogeneous mixture.

• Solvothermal Reaction:

  • Place the vial in a heating block or oven.

  • Heat to 85°C and maintain for 24 hours.

• Product Isolation and Activation:

  • Cool the vial to room temperature.

  • Collect the (expected) blue crystals by decantation.

  • Wash with DMF (3 x 5 mL) and then with ethanol (3 x 5 mL).

  • Activate the MOF by solvent exchange with dichloromethane followed by heating under vacuum at 100°C for 8 hours.

Characterization of the Synthesized MOFs

The synthesized materials should be thoroughly characterized using standard techniques to confirm their structure, porosity, and stability.

Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the bulk material.	A diffraction pattern with sharp peaks, indicating a crystalline material. The pattern can be compared to simulated patterns from single-crystal X-ray diffraction data if available.
Single-Crystal X-Ray Diffraction (SCXRD)	To determine the precise three-dimensional atomic structure of the MOF.	Provides detailed information on bond lengths, bond angles, coordination environment of the metal ions, and the overall framework topology.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and determine the temperature at which the framework decomposes.	A TGA curve showing weight loss steps corresponding to the removal of guest/solvent molecules and eventual framework decomposition.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination of the carboxylate groups to the metal centers and the presence of the ligand's functional groups.	Disappearance of the broad O-H stretch of the carboxylic acid and the appearance of asymmetric and symmetric stretching bands of the coordinated carboxylate group.
Gas Adsorption Analysis (e.g., N₂ at 77 K)	To determine the surface area (BET) and pore volume of the activated MOF.	An adsorption isotherm from which the Brunauer-Emmett-Teller (BET) surface area and pore size distribution can be calculated.

Visualization of the Synthetic Workflow

Caption: A generalized workflow for the solvothermal synthesis of MOFs.

Potential Properties and Applications

The unique structural features of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid are expected to impart specific properties to the resulting MOFs.

• Selective Gas Adsorption: The methoxy groups on the central phenyl ring can create a more polar pore environment, potentially enhancing the selective adsorption of polar gases like CO₂ or SO₂.

• Luminescence: Many MOFs constructed from aromatic ligands exhibit luminescence.[6] The extended π-system of the ligand suggests that the resulting MOFs could be luminescent, with potential applications in chemical sensing. For instance, the luminescence might be quenched or enhanced in the presence of specific analytes.

• Catalysis: The porous structure could encapsulate catalytically active species, or the metal nodes themselves could serve as catalytic sites. The specific pore dimensions and chemical environment dictated by the ligand would influence substrate selectivity.[1]

• Drug Delivery: Zinc-based MOFs are particularly interesting for drug delivery applications.[3] The pore size of the MOF synthesized with this ligand could be suitable for encapsulating drug molecules, and the methoxy groups could be used to tune the host-guest interactions.

Conclusion

The use of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid as an organic linker in the synthesis of Metal-Organic Frameworks presents an exciting avenue for the development of new materials with tailored properties. The protocols outlined in this application note provide a solid foundation for the exploratory synthesis of novel zinc- and copper-based MOFs. Thorough characterization of these new materials will be crucial to understanding their structure-property relationships and unlocking their full potential in various applications, from gas separation to biomedical uses.

References

• BenchChem. (2025). Application Notes and Protocols: Utilization of 2-(2,5-dimethylphenyl)benzoic Acid in the Synthesis of Novel Metal-Organic Frameworks.
• ResearchGate. (n.d.). Synthesis of multifunctional metal–organic frameworks and tuning the functionalities with pendant ligands | Request PDF.
• ResearchGate. (n.d.). Metal-organic frameworks based on 4-(4-carboxyphenyl)-2,2,4,4-terpyridine: Structures, topologies and electrocatalytic behaviors in sodium laurylsulfonate aqueous solution.
• Royal Society of Chemistry. (n.d.). Four MOFs with 2,2′-dimethoxy-4,4′-biphenyldicarboxylic acid: syntheses, structures, topologies and properties. CrystEngComm.
• Royal Society of Chemistry. (n.d.). Metal–organic frameworks based on 4-(4-carboxyphenyl)-2,2,4,4-terpyridine: structures, topologies and electrocatalytic behaviors in sodium laurylsulfonate aqueous solution. CrystEngComm.
• SciSpace. (n.d.). Design and Characterization of MOFs (Metal-Organic Frameworks) for Innovative Applications.
• ResearchGate. (n.d.). Synthesis of MOFs from Zn,Cd,Ni-4-carboxyphenylboronic acid with DMF solvent.
• MDPI. (2020, February 20). Metal Organic Frameworks: Synthesis and Application.
• MDPI. (2023, January 20). Synthesis of Metal Organic Frameworks (MOFs) and Their Derived Materials for Energy Storage Applications.
• PMC. (2023, July 14). Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery.
• PMC. (2021, May 12). Synthesis of luminescent thorium-based metal–organic frameworks with 1,2,4,5-tetrakis(4-carboxyphenyl)benzene.
• MDPI. (2025, April 29). Synthesis and Characterisation of Multivariate Metal–Organic Frameworks for Controlled Doxorubicin Absorption and Release.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Metal Organic Frameworks: Synthesis and Application [mdpi.com]
• 3. Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Application Note & Protocol: Synthesis and Characterization of Luminescent Metal-Organic Frameworks Using 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic Acid Ligands

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the synthesis, characterization, and analysis of novel luminescent Metal-Organic Frameworks (MOFs) utilizing the bespoke organic linker, 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid. Given the specialized nature of this ligand, this protocol has been developed by integrating established principles from the synthesis of MOFs with analogous dicarboxylate linkers. The procedure details a robust solvothermal synthesis method, outlines critical characterization techniques to validate framework formation and purity, and provides a workflow for evaluating the material's luminescent properties. This guide is intended to serve as a foundational methodology for researchers exploring new luminescent materials for applications in chemical sensing, bio-imaging, and optoelectronics.

Introduction: The Rationale for Advanced Luminescent MOFs

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1][2] Their high surface area, tunable porosity, and functionalizable nature make them exceptional candidates for a multitude of applications, including gas storage, catalysis, and drug delivery.[2][3] A particularly compelling application lies in the development of luminescent MOFs (L-MOFs).[3]

The luminescence in MOFs can originate from several sources:

• Ligand-Centered Emission: Arising from the π-conjugated system of the organic linker.[4][5]

• Metal-Centered Emission: Typically observed in frameworks containing lanthanide ions (e.g., Eu³⁺, Tb³⁺).[1][3][6]

• Charge Transfer: Involving ligand-to-metal (LMCT) or metal-to-ligand (MLCT) transitions.[4][5]

• Guest-Induced Emission: Where encapsulated molecules within the pores generate or modulate luminescence.[3][6]

The organic linker is paramount in designing L-MOFs, as its structure dictates the framework's architecture and intrinsic photophysical properties. The target ligand for this protocol, 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid , is a strategically designed molecule. Its rigid, π-conjugated core is expected to produce intrinsic fluorescence, while the two terminal carboxylate groups provide the necessary coordination sites for MOF self-assembly. Furthermore, the electron-donating methoxy groups on the central phenyl ring are anticipated to modulate the electronic structure, potentially enhancing quantum yield and influencing emission wavelengths.

This guide proposes a solvothermal synthesis approach, a widely used and effective method for producing high-quality crystalline MOFs.[7][8] We will focus on a zinc-based framework, as d¹⁰ metal ions like Zn(II) are electronically stable and typically do not quench ligand-based fluorescence, ensuring that the observed luminescence originates from the organic linker.[4]

Synthesis Protocol: A Step-by-Step Guide

This protocol details the solvothermal synthesis of a zinc-based MOF using the specified ligand.

Materials and Reagents

Reagent	Formula	Purity	Supplier	Notes
4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid (Ligand)	C₂₂H₁₈O₆	>98%	Custom Synthesis	Ensure purity via ¹H NMR and LC-MS before use.
Zinc(II) Nitrate Hexahydrate	Zn(NO₃)₂·6H₂O	>99%	Sigma-Aldrich	Hygroscopic; store in a desiccator.
N,N-Dimethylformamide (DMF)	C₃H₇NO	Anhydrous, >99.8%	Sigma-Aldrich	Use from a sealed bottle to avoid water contamination.
Ethanol (EtOH)	C₂H₅OH	200 Proof	Fisher Scientific	For washing and solvent exchange.
Chloroform (CHCl₃)	CHCl₃	ACS Grade	VWR	For final solvent exchange to activate the MOF.

Solvothermal Synthesis Procedure

• Ligand & Metal Salt Preparation:

  • In a 20 mL scintillation vial, dissolve 37.8 mg (0.1 mmol) of the 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid ligand in 10 mL of N,N-Dimethylformamide (DMF). Sonicate for 10 minutes to ensure complete dissolution.

  • In a separate vial, dissolve 29.7 mg (0.1 mmol) of Zinc(II) Nitrate Hexahydrate in 5 mL of DMF.

• Reaction Assembly:

  • Transfer the metal salt solution to the vial containing the ligand solution.

  • Cap the vial tightly and shake gently for 1 minute to ensure homogeneity. The total volume is 15 mL.

  • Place the capped vial inside a Teflon-lined stainless-steel autoclave.

• Crystallization:

  • Heat the autoclave in a programmable oven to 120 °C over 2 hours.

  • Maintain the temperature at 120 °C for 48 hours .

  • Cool the oven slowly to room temperature over 12 hours. Slow cooling is critical for the formation of well-defined crystals.

• Isolation and Purification:

  • After cooling, carefully decant the mother liquor. Colorless, crystalline solids should be visible at the bottom of the vial.

  • Wash the crystals by adding 10 mL of fresh DMF, sonicating for 15 minutes, and then decanting the supernatant. Repeat this step three times to remove unreacted starting materials.

  • To exchange the high-boiling point DMF solvent, immerse the crystals in 10 mL of ethanol. Replace the ethanol every 12 hours for 2 days.

• Activation:

  • After the ethanol exchange, perform a final solvent exchange with a more volatile solvent like chloroform for 24 hours.

  • Isolate the crystals by filtration and dry under a dynamic vacuum at 80 °C for 12 hours. The resulting activated MOF powder is now ready for characterization.

Characterization Workflow

Confirming the successful synthesis and purity of the MOF is essential. The following workflow outlines the key analytical techniques.

Figure 1: A standard workflow for the synthesis and comprehensive characterization of a new luminescent MOF.

Powder X-Ray Diffraction (PXRD)

• Purpose: To confirm the crystallinity and phase purity of the synthesized material.

• Protocol:

  • Lightly grind a small sample of the activated MOF into a fine powder.

  • Mount the powder on a zero-background sample holder.

  • Collect the diffraction pattern using a diffractometer with Cu-Kα radiation (λ = 1.5418 Å).

  • Scan over a 2θ range of 5° to 50° with a step size of 0.02°.

• Expected Outcome: A series of sharp, well-defined peaks indicates a highly crystalline material.[8] The absence of broad humps suggests the sample is free from amorphous impurities. The peak positions are unique to the crystal structure of the new MOF.

Thermogravimetric Analysis (TGA)

• Purpose: To assess the thermal stability of the MOF and confirm the removal of guest solvents.

• Protocol:

  • Place 5-10 mg of the activated MOF in an alumina crucible.

  • Heat the sample from room temperature to 800 °C at a rate of 10 °C/min under a nitrogen atmosphere.

• Expected Outcome: The TGA curve should show a stable plateau up to a high temperature (e.g., >300 °C), indicating the framework's thermal stability. A sharp weight loss at higher temperatures corresponds to the decomposition of the organic linker. The absence of significant weight loss below 150 °C confirms successful activation.

Photoluminescence (PL) Spectroscopy

• Purpose: To determine the key luminescent properties of the MOF.

• Protocol:

  • Prepare a solid-state sample by pressing the MOF powder into a sample holder.

  • To measure the excitation spectrum , set the emission monochromator to the wavelength of maximum emission (determined from a preliminary scan) and scan a range of excitation wavelengths.

  • To measure the emission spectrum , excite the sample at the wavelength of maximum excitation and scan the emission monochromator.[9]

• Expected Outcome: The MOF is expected to exhibit strong, ligand-based blue or green luminescence upon UV excitation, a common feature for linkers with extended π-conjugation.[4] The emission intensity of the MOF should be significantly enhanced compared to the free ligand due to the rigidification of the structure upon coordination, which reduces non-radiative decay pathways.[4]

Application: Luminescence-Based Sensing

The porous and luminescent nature of this MOF makes it a prime candidate for a chemical sensor.[6][10] The luminescence intensity can be quenched or enhanced upon the introduction of specific guest molecules into the pores.[6]

Protocol for Nitroaromatic Sensing

Nitroaromatic compounds are common environmental pollutants and are known to be effective luminescence quenchers.

• Prepare a MOF Suspension: Disperse 5 mg of the activated MOF in 50 mL of ethanol through sonication to create a stable 0.1 mg/mL suspension.

• Prepare Analyte Solutions: Create a series of solutions of a model nitroaromatic compound (e.g., 2,4-dinitrotoluene, DNT) in ethanol with concentrations ranging from 10 µM to 500 µM.

• Titration Experiment:

  • Place 2 mL of the MOF suspension into a quartz cuvette.

  • Record the initial fluorescence emission spectrum.

  • Sequentially add small aliquots (e.g., 20 µL) of the DNT stock solution to the cuvette.

  • Record the emission spectrum after each addition, allowing 1 minute for equilibration.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of the analyte. The quenching efficiency can be analyzed using the Stern-Volmer equation.

Figure 2: A conceptual diagram illustrating the mechanism of luminescence quenching for sensing applications.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No crystalline product (amorphous powder)	Reaction temperature too low/high; reaction time too short; water contamination.	Optimize temperature (e.g., test 100°C and 140°C). Increase reaction time to 72 hours. Use anhydrous DMF and dry glassware thoroughly.
Low Yield	Incomplete dissolution of ligand; suboptimal molar ratio.	Increase sonication time for ligand dissolution. Test a 2:1 metal-to-ligand ratio.
Weak or No Luminescence	Impurities quenching fluorescence; incorrect excitation wavelength.	Ensure thorough washing and activation. Perform a full excitation-emission matrix scan to find the optimal wavelengths.
Broad PXRD Peaks	Very small crystallite size.	Increase the cooling time after synthesis to promote larger crystal growth. Consider using a modulator like acetic acid in the synthesis.

Conclusion

This application note provides a foundational protocol for the synthesis and characterization of a novel luminescent MOF based on the 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid ligand. By following the detailed steps for solvothermal synthesis, purification, and characterization, researchers can reliably produce and validate this new material. The outlined procedures for photoluminescence analysis and sensing applications offer a clear path toward exploring its potential in advanced materials science and analytical chemistry. The principles and techniques described herein are broadly applicable to the development of other new L-MOF systems.

References

• Allendorf, M. D., Bauer, C. A., Bhakta, R. K., & Houk, R. J. T. (2009). Luminescent Metal-Organic Frameworks. OSTI.gov. [Link]

• Wang, C., Liu, D., & Lin, W. (2018). Luminescent Metal–Organic Framework Thin Films: From Preparation to Biomedical Sensing Applications. MDPI. [Link]

• Kayani, K. F., Shatery, O. B. A., Mohammed, S. J., Ahmed, H. R., Hamarawf, R. F., & Mustafa, M. S. (2024). Synthesis and applications of luminescent metal organic frameworks (MOFs) for sensing dipicolinic acid in biological and water samples: a review. RSC Publishing. [Link]

• Lustig, W. P., Mukherjee, S., Rudd, N. D., Desai, A. V., Li, J., & Ghosh, S. K. (2017). Metal-organic frameworks as biosensors for luminescence-based detection and imaging. Interface Focus. [Link]

• Cui, Y., Yue, Y., Qian, G., & Chen, B. (2012). Luminescent Functional Metal–Organic Frameworks. Chemical Reviews. [Link]

• Li, P., He, Y., & Zhao, Y. (2025). Synthesis of Tb and Dy MOFs Using Pyridazine-3,6-Dicarboxylic Acid: Dual-Function of Tb-MOF for Luminescent Sensing of o-NBA and Riboflavin and Photocatalytic Degradation of Rhodamine B. ACS Publications. [Link]

• National Center for Biotechnology Information. (n.d.). 4,4'-(2,5-Dimethoxy-1,4-phenylene)bis(ethyne-2,1-diyl)dibenzoic acid. PubChem. [Link]

• Wang, Z., Zhang, L., & Liu, B. (2025). Recent Advances in Metal–Organic Framework-Based Luminescent Sensors toward 3-Nitrotyrosine Biomarker. ACS Publications. [Link]

• Li, G.-P., Su, Z.-M., & Wang, X.-L. (2016). Recent Progress in Synthesis, Mechanism and Applications of Zinc-Based Metal-Organic Frameworks for Fluorescent Sensing. SCIRP. [Link]

• Wang, C., An, T., & Wang, Y. (2023). Electrochemiluminescence Properties and Sensing Application of Zn(II)–Metal–Organic Frameworks Constructed by Mixed Ligands of Para Dicarboxylic Acids and 1,10-Phenanthroline. ACS Omega. [Link]

• Pardo, E., et al. (2023). A Luminescent MOF Based on Pyrimidine-4,6-dicarboxylate Ligand and Lead(II) with Unprecedented Topology. MDPI. [Link]

• Xu, Y., et al. (2015). Four MOFs with 2,2′-dimethoxy-4,4′-biphenyldicarboxylic acid: syntheses, structures, topologies and properties. CrystEngComm. [Link]

• Zeleňák, V., et al. (2022). Synthesis and characterization of ZnBTC-based MOFs: effect of solvents and salt. The Distant Reader. [Link]

• Johnson, B. J., et al. (2015). Synthesis of Framework Isomer MOFs Containing Zinc and 4-Tetrazolyl Benzenecarboxylic Acid via a Structure Directing Solvothermal Approach. MDPI. [Link]

• Chen, D., et al. (2021). Applications of MOFs as Luminescent Sensors for Environmental Pollutants. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Synthesis and applications of luminescent metal organic frameworks (MOFs) for sensing dipicolinic acid in biological and water samples: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00652F [pubs.rsc.org]
• 4. osti.gov [osti.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Progress in Synthesis, Mechanism and Applications of Zinc-Based Metal-Organic Frameworks for Fluorescent Sensing [scirp.org]
• 8. distantreader.org [distantreader.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Application Note: Thin Film Deposition Techniques for Dimethoxy-Terphenyl Dicarboxylic Acid (DMTDC) Complexes

Target Audience: Materials Scientists, Surface Chemists, and Drug Development Professionals Document Purpose: To provide authoritative, self-validating protocols for the fabrication of Surface-Mounted Metal-Organic Frameworks (SURMOFs) utilizing the DMTDC linker, optimized for biomedical and biosensing applications.

Introduction: The Material Science of DMTDC MOFs

Metal-Organic Frameworks (MOFs) constructed from extended organic linkers such as 2',5'-dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid (DMTDC) represent a highly specialized class of nanoporous materials[1]. The DMTDC molecule features a rigid, elongated terphenyl backbone that yields exceptionally large pore apertures. Crucially, the functional methoxy (–OCH₃) groups lining the pore walls serve as localized electron-rich domains. These domains act as hydrogen-bond acceptors, making DMTDC-based MOF complexes ideal for the stable encapsulation and targeted release of Active Pharmaceutical Ingredients (APIs).

However, transitioning these materials from bulk solvothermal powders to highly oriented, continuous thin films—known as SURMOFs—is essential for their integration into planar biosensors, microfluidic devices, and implant coatings[2].

Mechanistic Principles of SURMOF Growth

To achieve quasi-epitaxial growth and avoid random, discontinuous island formation (Volmer-Weber growth), the deposition must be strictly controlled at the thermodynamic level[3]. This is achieved by separating the metal node and organic linker into distinct half-reactions, preventing bulk homogeneous nucleation.

Causality in Experimental Design:

• Substrate Functionalization: Deposition must begin with a Self-Assembled Monolayer (SAM). For DMTDC, a carboxylate-terminated SAM (e.g., 16-mercaptohexadecanoic acid) is required. The SAM mimics the dicarboxylic acid groups of the DMTDC linker, acting as a structural template that forces the initial metal nodes (e.g., Cu²⁺ paddlewheels) to align perpendicularly to the substrate, dictating the (001) crystallographic orientation[2].

• Solvent Shearing & Washing: Between each precursor exposure, aggressive solvent washing is mandatory. This step is self-validating: it strips away weakly physisorbed molecules, ensuring that only strongly chemisorbed species remain. This guarantees a linear, mathematically predictable relationship between the number of deposition cycles and the final film thickness[4].

Layer-by-Layer Liquid-Phase Epitaxy workflow for DMTDC SURMOF deposition.

Comparative Deposition Methodologies

The selection of a deposition technique depends on the required film thickness, substrate geometry, and throughput needs. Below is a quantitative summary of the primary techniques used for DMTDC complexes.

Deposition Technique	Film Thickness Control	Crystallographic Orientation	Scalability	Primary Biomedical Application
Spin-Coating LPE	Nanometer (~1.5 nm/cycle)	Highly Oriented (SAM-directed)	Moderate	Planar biosensor surfaces
Solution ALD (sALD)	Angstrom to Nanometer	Highly Oriented	High	Conformal coating of 3D implants
Electrochemical	Micrometer	Random / Polycrystalline	Very High	Rapid coating of conductive electrodes

Validated Experimental Protocols

Protocol A: Liquid-Phase Epitaxy (LPE) via Spin-Coating

This method utilizes centrifugal force to rapidly shear solvents, driving the thermodynamic equilibrium toward surface chemisorption.

Reagent Preparation:

• Metal Precursor: 1.0 mM Copper(II) acetate monohydrate in absolute ethanol.

• Linker Precursor: 0.1 mM DMTDC[1] dissolved in a 1:1 (v/v) mixture of Ethanol and Dimethylformamide (DMF). Note: DMF is critical here; the rigid terphenyl backbone of DMTDC requires a high-polarity aprotic solvent to prevent premature aggregation, while ethanol ensures miscibility with the metal precursor wash steps.

• Wash Solvent: Absolute ethanol.

Step-by-Step Methodology:

• SAM Formation: Immerse a UV-Ozone cleaned gold substrate into a 1 mM ethanolic solution of 16-mercaptohexadecanoic acid for 24 hours. Rinse thoroughly with ethanol and dry under N₂.

• Metal Dosing: Dispense 200 µL of the Cu²⁺ precursor onto the substrate. Spin at 2000 rpm for 15 seconds.

• Washing: Dispense 500 µL of pure ethanol. Spin at 2000 rpm for 15 seconds. Repeat this wash step once.

• Linker Dosing: Dispense 200 µL of the DMTDC linker solution. Spin at 2000 rpm for 15 seconds.

• Washing: Dispense 500 µL of pure ethanol. Spin at 2000 rpm for 15 seconds. Repeat this wash step once.

• Iteration: Repeat Steps 2–5. A standard 40-cycle process will yield a highly crystalline Cu-DMTDC film approximately 60 nm thick.

Protocol B: Solution Atomic Layer Deposition (sALD)

sALD is utilized when coating complex, non-planar geometries (e.g., orthopedic implants) where spin-coating is physically impossible[4].

Step-by-Step Methodology:

• Mount the hydroxyl-functionalized implant (e.g., titanium oxide surface) inside the sALD flow chamber.

• Half-Cycle 1: Inject the Cu²⁺ precursor (0.5 mM in ethanol) at a flow rate of 50 µL/min for 30 seconds.

• Purge: Flow pure ethanol for 90 seconds to clear unreacted copper species from the chamber[4].

• Half-Cycle 2: Inject the DMTDC linker (0.1 mM in Ethanol/DMF) for 30 seconds.

• Purge: Flow pure ethanol for 90 seconds.

• Maintain the chamber at 25°C to 40°C throughout the process to ensure continuous, smooth film growth without thermal degradation of the MOF[3].

Application in Drug Development: Stimulus-Responsive Release

In drug development, DMTDC thin films act as advanced delivery matrices. The methoxy groups on the terphenyl backbone create a unique electrostatic environment that stabilizes APIs (such as chemotherapeutics or anti-inflammatories) via hydrogen bonding. When the MOF film encounters a specific microenvironmental stimulus—such as the acidic pH typical of tumor microenvironments or inflammatory sites—the coordination bonds between the copper nodes and the dicarboxylic acid linkers hydrolyze, resulting in targeted drug release.

Mechanism of API encapsulation and stimulus-responsive release in DMTDC MOF films.

References[2] Title: Metal–Organic Framework Thin Films: From Fundamentals to Applications | Chemical Reviews

Source: ACS Publications URL:[4] Title: Solution Atomic Layer Deposition of Smooth, Continuous, Crystalline Metal–Organic Framework Thin Films Source: PMC (National Institutes of Health) URL:[3] Title: Toward Ideal Metal–Organic Framework Thin-Film Growth via Automated Layer-by-Layer Deposition Source: NSF PAR URL:[1] Title: Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid Source: MedChemExpress URL:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Solution Atomic Layer Deposition of Smooth, Continuous, Crystalline Metal–Organic Framework Thin Films - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubilization of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the solubility of rigid, extended organic linkers. This guide is specifically engineered to address the dissolution challenges associated with 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid (also known as 2',5'-dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid), a highly valuable but notoriously insoluble building block used in Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why is this specific linker so difficult to dissolve in standard polar aprotic solvents (DMF/DMSO) at room temperature? A: The insolubility is strictly driven by thermodynamics. This molecule features a rigid, extended terphenyl backbone. The planar aromatic rings engage in strong intermolecular π−π stacking, while the terminal carboxylic acid groups form robust, highly ordered intermolecular hydrogen-bonded dimers. Even in highly polar, hydrogen-bond-accepting solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), the solvent-solute interactions at room temperature are insufficient to overcome the high lattice energy of the crystalline powder ().

Q2: I need to prepare a high-concentration stock solution for NMR or post-synthetic modification. What is the most effective method? A: For non-framework applications where the protonated state of the carboxylic acid is not strictly required, base-assisted solubilization is the gold standard. By adding ≥2.0 equivalents of an organic base (e.g., Triethylamine [TEA] or Diisopropylethylamine [DIPEA]) or an inorganic base (e.g., NaOH), you deprotonate the carboxylic acids to form carboxylate salts. This introduces an ionic charge, shifting the primary solvation mechanism from weak hydrogen bonding to powerful ion-dipole interactions, which drastically increases solubility.

Q3: I am using this linker for solvothermal MOF synthesis (e.g., UiO-68 analogues). I cannot use a strong base because it will precipitate my metal salts. How do I achieve solubility? A: In solvothermal MOF synthesis, you do not need the linker to be fully dissolved at room temperature. The standard protocol relies on kinetic dissolution at elevated temperatures . You should suspend the linker in DMF, add your metal salt and an acid modulator (e.g., acetic acid), and sonicate to create a fine dispersion. The linker will dissolve in situ as the reaction is heated to 80–120 °C. The high temperature provides the thermodynamic energy required to break the linker's hydrogen bonds, feeding the MOF self-assembly process continuously ().

Part 2: Experimental Protocols

To ensure reproducibility, every protocol below is designed as a self-validating system. Visual cues are included so you can verify the success of each step in real-time.

Protocol A: Base-Assisted Solubilization (For NMR & Stock Solutions)

Use this methodology when the exact protonation state of the carboxylic acid is irrelevant to your downstream application.

• Weighing: Weigh 10.0 mg of the terphenyl linker into a 2 mL glass vial.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO-d6 (for NMR) or standard DMF. Self-Validation: The mixture will immediately form a cloudy, white suspension.

• Base Addition: Add 2.2 equivalents of Triethylamine (TEA) or 1 M NaOD in D2O. (For 10 mg of linker, MW ≈ 378.38 g/mol , this is approx. 0.026 mmol. Add ∼ 8.0 μ L of TEA).

• Agitation: Vortex the mixture vigorously for 30 seconds.

• Mild Heating: If the solution is not completely clear, warm the vial gently with a heat gun or in a 50 °C water bath for 1 to 2 minutes. Self-Validation: The powder will rapidly dissolve, yielding a completely transparent, clear solution.

Protocol B: High-Temperature Solvothermal Dispersion (For MOF Synthesis)

Use this protocol for synthesizing Zr-based or Hf-based MOFs where bases cannot be used.

• Dispersion: Add the required mass of the linker to a Teflon-lined autoclave or heavy-wall glass reaction vial containing DMF.

• Sonication: Sonicate the suspension at room temperature for 15–30 minutes. Self-Validation: The solution must remain cloudy, but large visible chunks should be reduced to a fine, milky dispersion. This maximizes the surface area for kinetic dissolution.

• Modulator Addition: Add your acid modulator (e.g., 10–30 equivalents of acetic acid) and the metal precursor (e.g., ZrCl4​ ).

• Thermal Solubilization: Seal the vessel and heat to the target reaction temperature (typically 120 °C). The linker will dissolve thermodynamically as the solvent heats up, allowing controlled crystal growth.

Part 3: Quantitative Data & Visualization

Solubility Profile Summary

Solvent System	Temperature	Chemical Additive	Estimated Solubility Limit	Visual State Verification
Pure DMF / DMSO	25 °C	None	<1 mg/mL	Cloudy, particulate suspension
Pure DMF / DMSO	120 °C	None	∼5−10 mg/mL	Clear solution
DMF / DMSO	25 °C	2.2 eq. TEA	>50 mg/mL	Clear solution
DMSO-d6	25 °C	2.2 eq. NaOD	>50 mg/mL	Clear solution

Workflow: Dissolution Strategy Decision Tree

Workflow for selecting a solubilization strategy based on the intended application.

Mechanistic Pathway: Base-Assisted Solubilization

Mechanistic pathway of base-assisted dissolution disrupting intermolecular hydrogen bonds.

Part 4: References

• Journal of the American Chemical Society. "High-Concentration Self-Assembly of Zirconium- and Hafnium-Based Metal–Organic Materials." ACS Publications, 2023. Available at:[Link]

Technical Support Center: Navigating Steric Hindrance in 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic Acid Coordination

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the unique challenges posed by steric hindrance during the coordination of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid. Our goal is to equip you with the knowledge to rationally design and optimize your experiments for the successful synthesis of desired metal-organic frameworks (MOFs) and coordination polymers.

Introduction: The Challenge of Steric Crowding

The ligand 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, a substituted p-terphenyl dicarboxylic acid, is a promising building block for functional materials due to its rigidity and potential for creating porous structures. However, the two methoxy groups at the 2 and 5 positions of the central phenyl ring introduce significant steric bulk. This steric hindrance can impede the desired coordination of the carboxylate groups to metal centers, leading to a variety of experimental challenges, including the formation of amorphous materials, undesired phases, or low yields of crystalline products. This guide will help you understand and overcome these challenges.

Troubleshooting Guide

Issue 1: My reaction yields an amorphous precipitate or fails to produce crystalline material.

Q: I've mixed my ligand and metal salt, but I'm only getting an amorphous powder. What's going on, and how can I promote crystallinity?

A: The formation of an amorphous precipitate is a classic sign that the coordination process is kinetically trapped in a disordered state. The steric hindrance from the methoxy groups can prevent the ligand from adopting the ideal conformation for ordered crystal lattice formation. Here’s a breakdown of the likely causes and how to address them:

• Causality: The bulky methoxy groups restrict the rotation of the phenyl rings, making it difficult for the carboxylate groups to align properly for coordination. This can lead to rapid, disordered polymerization instead of slow, ordered crystallization.

• Troubleshooting & Optimization:

  • Slowing Down the Reaction Rate:

    • Temperature Control: Instead of room temperature synthesis, try solvothermal or hydrothermal methods. Gradually increasing the temperature can provide the necessary activation energy to overcome rotational barriers and allow the ligand to adopt a more favorable conformation. Conversely, if you are already using high temperatures, a slower, more controlled cooling ramp can be beneficial.

    • Solvent Selection: The choice of solvent is critical. A solvent that is too "good" at dissolving your precursors can lead to supersaturation and rapid precipitation. Experiment with a range of solvents with varying polarities and coordinating abilities.[1][2] For instance, a less coordinating solvent might slow down the initial metal-ligand bond formation, giving the system more time to self-assemble in an ordered fashion. Consider solvent mixtures to fine-tune the solubility and coordination environment.[2]

  • Introducing Modulators:

    • Competitive Coordination: Add a monodentate carboxylic acid, such as acetic acid or benzoic acid, to the reaction mixture. These "modulators" compete with the primary ligand for coordination to the metal center, effectively slowing down the overall reaction rate and promoting the growth of higher quality crystals.[3]

    • De-novo Crystal Growth: Modulators can also influence the deprotonation of the ligand and the formation of secondary building units (SBUs), which can be crucial for directing the final topology of the framework.

Issue 2: I'm getting a crystalline product, but it's not the desired phase or topology.

Q: I've managed to grow crystals, but single-crystal X-ray diffraction reveals a different coordination polymer than I was targeting. How can I steer the synthesis towards my desired structure?

A: The formation of an undesired crystalline phase indicates that the thermodynamic landscape of your reaction is favoring an alternative, more stable structure under your current conditions. The steric hindrance of your ligand is a key player in defining this landscape.

• Causality: The rotational freedom of the biphenyl and terphenyl linkages, while restricted by the methoxy groups, can still allow for different conformers to exist in solution. Different reaction conditions can stabilize different conformers, leading to different crystal packing and, ultimately, different phases.

• Troubleshooting & Optimization:

  • Solvent as a Structure-Directing Agent: The solvent can interact with the ligand through hydrogen bonding or other non-covalent interactions, influencing its conformation.[2] Aromatic solvents, for example, might engage in π-π stacking with the phenyl rings of your ligand, favoring a particular dihedral angle. Protic solvents could form hydrogen bonds with the methoxy groups or carboxylates. A systematic screening of solvents with different functionalities is recommended.

  • Strategic Use of Ancillary Ligands: If you are aiming for a specific network topology, the use of ancillary (or co-) ligands can be a powerful tool. These are additional ligands that coordinate to the metal center and can help to direct the overall structure. For example, a rigid, linear N-donor ligand like 4,4'-bipyridine can act as a "pillar" to build a 3D framework from 2D sheets. The size and shape of the ancillary ligand need to be chosen carefully to be compatible with the steric profile of your primary ligand.

  • pH Control: The deprotonation state of the carboxylic acid groups is crucial for coordination. The pKa of your ligand will be influenced by the electron-donating methoxy groups. Fine-tuning the pH of the reaction mixture can control the rate of deprotonation and influence which carboxylate groups are available for coordination at any given time, potentially directing the formation of a specific phase.

Frequently Asked Questions (FAQs)

Q1: What is the expected dihedral angle between the phenyl rings in 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, and how does this impact coordination?

A1: The dihedral angle between the phenyl rings is a critical parameter. For an unsubstituted p-terphenyl, the rings are typically twisted relative to each other to minimize steric repulsion between the ortho-hydrogens. The introduction of two methoxy groups at the 2 and 5 positions of the central ring will significantly increase this steric hindrance. This will likely force a larger dihedral angle between the central and flanking phenyl rings. This pre-existing twist can make it more challenging for the two terminal carboxylate groups to coordinate to the same metal cluster or to propagate a linear chain, potentially favoring more complex or interpenetrated structures. Computational studies on substituted biphenyls can provide insights into the preferred conformations.[4][5]

Q2: Can I use a different metal source to overcome steric hindrance?

A2: Yes, the choice of metal ion can have a significant impact. Different metal ions have different coordination numbers, preferred coordination geometries, and bond strengths. A metal ion with a higher coordination number and a more flexible coordination sphere might be better able to accommodate the sterically demanding ligand. For example, lanthanide ions, with their high coordination numbers and variable geometries, are often used to construct coordination polymers with bulky ligands.

Q3: Are there any specific analytical techniques that can help me diagnose the problem in situ?

A3: While challenging, in-situ monitoring techniques can provide valuable information. For instance, variable-temperature NMR could be used to study the conformational dynamics of the ligand in solution. In-situ X-ray scattering or diffraction techniques can monitor the formation of crystalline phases during the reaction, providing insights into the crystallization kinetics.[3][6]

Q4: How can I purify my ligand to ensure that impurities are not interfering with the crystallization?

A4: Ligand purity is paramount. Impurities can act as "kinks" in the growing polymer chain, inhibiting crystallization. Standard purification techniques such as recrystallization or column chromatography should be employed to ensure high purity of the 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid before use. A minimum purity of 98% is recommended for growing high-quality crystals.

Experimental Protocols

Protocol 1: General Solvothermal Synthesis with Modulator

This protocol provides a starting point for the synthesis of a coordination polymer using 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid.

• Reagent Preparation:

  • In a 20 mL scintillation vial, add:

    • 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid (e.g., 0.05 mmol)

    • Metal salt (e.g., Zinc nitrate hexahydrate, 0.05 mmol)

    • Solvent (e.g., 10 mL of N,N-dimethylformamide (DMF))

    • Modulator (e.g., 10 equivalents of benzoic acid)

• Reaction Setup:

  • Cap the vial tightly.

  • Place the vial in a programmable oven.

• Heating and Cooling Profile:

  • Ramp the temperature to 120 °C over 2 hours.

  • Hold at 120 °C for 48 hours.

  • Slowly cool the oven to room temperature over 24 hours.

• Product Isolation and Washing:

  • Collect the crystalline product by filtration.

  • Wash the crystals with fresh DMF (3 x 5 mL).

  • Exchange the solvent with a more volatile solvent like ethanol (3 x 5 mL) over 24 hours.

• Activation:

  • Dry the crystals under vacuum at a temperature below the decomposition point of the material to remove the solvent molecules from the pores.

Protocol 2: Solvent Screening for Improved Crystallinity

This protocol outlines a parallel approach to screen for optimal solvent conditions.

• Setup:

  • Prepare multiple small-scale reactions in parallel, each in a separate vial.

  • Use the same molar ratios of ligand, metal salt, and modulator as in Protocol 1.

• Solvent Variation:

  • Use a different solvent or solvent mixture for each reaction. Suggested solvents to screen include:

    • N,N-dimethylformamide (DMF)

    • N,N-diethylformamide (DEF)

    • Dimethyl sulfoxide (DMSO)

    • Ethanol/Water mixtures

    • Dioxane/Water mixtures

• Reaction and Analysis:

  • Subject all vials to the same heating and cooling profile.

  • After the reaction, visually inspect each vial for the presence of crystalline material.

  • Analyze the resulting solids by powder X-ray diffraction (PXRD) to assess crystallinity and phase purity.

Data Presentation

Parameter	Recommended Starting Condition	Troubleshooting Variation	Rationale
Temperature	120 °C	80-150 °C	Optimize thermal energy to overcome conformational barriers.
Solvent	DMF	DEF, DMSO, Ethanol/Water	Solvents influence ligand conformation and reaction kinetics.[1][2]
Modulator	10 eq. Benzoic Acid	5-20 eq. Acetic Acid, Formic Acid	Controls reaction rate and influences SBU formation.[3]
Cooling Rate	24 hours	48-72 hours	Slower cooling promotes the growth of larger, higher-quality crystals.

Visualizations

Logical Workflow for Troubleshooting Amorphous Precipitate

Caption: Troubleshooting workflow for amorphous precipitate formation.

Influence of Methoxy Groups on Ligand Conformation and Coordination

Caption: Steric effect of methoxy groups on ligand conformation.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• eScholarship.org. (n.d.). New Sterically Demanding Terphenyl Ligand Design and Synthesis And Ammonia Reactivity and Stabilization of a Terphenyl Ferriotetrelene. [Link]

• Libra ETD. (2021, April 9). Understanding and Controlling Metal Organic Framework Crystallization for Thin Film Fabrication. [Link]

• Figshare. (2018, October 9). Pyridinedicarboxylic Acids as Versatile Building Blocks for Coordination-Driven Self-Assembly: Solvent-Induced Macrocycle and Coordination Polymer Formation upon Combination of 2,5-Pyridinedicarboxylate with Diorganotin Moieties. [Link]

• PMC. (n.d.). Assessing Crystallisation Kinetics of Zr Metal–Organic Frameworks through Turbidity Measurements to Inform Rapid Microwave‐Assisted Synthesis. [Link]

• (n.d.).

• ResearchGate. (2016, November 22). Zn(II) and Cu(II) Metal Organic Frameworks Constructed from Terphenyl-4,4′′-dicarboxylic Acid Derivative: Synthesis, Structure and Catalytic Application in Aldehyde Cyanosilylation. [Link]

• RSC Publishing. (n.d.). Exploring the influence of steric hindrance and electronic nature of substituents in the supramolecular arrangements of 5-(substituted phenyl)-2-formylpyrroles. [Link]

• ORCA. (2022, May 30). Structural and Electronic Studies of Substituted m-Terphenyl Group 12 Complexes. [Link]

• RSC Publishing. (n.d.). Design and construction of six metal–organic frameworks with 2-p-methoxyphenyl-1H-imidazole-4,5-dicarboxylate. [Link]

• ResearchGate. (n.d.). Ligand and solvent effects in the formation and self-assembly of a metallosupramolecular cage. [Link]

• PubMed. (2006, May 15). Influence of steric hindrance of organic ligand on the structure of Keggin-based coordination polymer. [Link]

• ResearchGate. (n.d.). Crystal Engineering of Metal-Organic Frameworks. [Link]

• OUCI. (n.d.). Pyridinedicarboxylic Acids as Versatile Building Blocks for Coordination-Driven Self-Assembly: Solvent-Induced Macrocyc…. [Link]

• (n.d.). View of Syntheses of Novel Coordination Polymers Using Bis-Imidazole Ligand Having Steric Hindrance and Methoxy Group.

• MDPI. (2021, October 26). Unsymmetrical Trifluoromethyl Methoxyphenyl β-Diketones: Effect of the Position of Methoxy Group and Coordination at Cu(II) on Biological Activity. [Link]

• PMC. (n.d.). Coordination-directed self-assembly of nano-cages: metal ion-change, ligand-extending, shape-control and transdermal drug delivery. [Link]

• ResearchGate. (n.d.). Comprehensively understanding the steric hindrance effect on coordination sphere of Pb 2+ ion and photophysical natures of two luminescent Pb(II). [Link]

• RSC Publishing. (n.d.). Solvent as structure directing agent for the synthesis of novel coordination frameworks using a tripodal flexible ligand. [Link]

• ResearchGate. (2025, August 8). The Substituent Effects on the Biphenyl H---H Bonding Interactions Subjected to Torsion. [Link]

• Semantic Scholar. (n.d.). [PDF] Synthesis, crystal structures and, magnetic and photoluminescence properties of lanthanide-based metal–organic frameworks constructed with 2,5-dihydroxybenzene-1,4-dicarboxylic acid | Semantic Scholar. [Link]

• Darcy & Roy Press. (2024, August 4). Synthesis and application of metal-organic frameworks. [Link]

• PMC. (n.d.). Coordination Polymers Assembled from Flexible Tricarboxylate Linkers: Hydrothermal Synthesis, Structural Diversity, and Catalytic Features. [Link]

• ResearchGate. (2025, October 13). Synthesis, Structure, and Spectroscopic Properties of Luminescent Coordination Polymers Based on the 2,5-Dimethoxyterephthalate Linker. [Link]

• ResearchGate. (n.d.). (PDF) The biphenyl-monitored effective size of unsaturated functional or fluorinated ortho substituent. [Link]

• MDPI. (2021, February 3). Metal(II) Coordination Polymers from Tetracarboxylate Linkers: Synthesis, Structures, and Catalytic Cyanosilylation of Benzaldehydes. [Link]

• MDPI. (2023, July 31). Coordination Polymers with a Pyrazine-2,5-diyldimethanol Linker: Supramolecular Networks through Hydrogen and Halogen Bonds. [Link]

• RSC Publishing. (2013, December 3). Themed collection Structural Design of Coordination Polymers. [Link]

• MDPI. (2024, September 14). Influence of Metal Ions on the Structural Complexity of Mixed-Ligand Divalent Coordination Polymers. [Link]

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. Solvent as structure directing agent for the synthesis of novel coordination frameworks using a tripodal flexible ligand - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Assessing Crystallisation Kinetics of Zr Metal–Organic Frameworks through Turbidity Measurements to Inform Rapid Microwave‐Assisted Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Libra ETD [libraetd.lib.virginia.edu]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Spectroscopic Validation: ¹H and ¹³C NMR of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

In the landscape of drug discovery and materials science, the unambiguous structural confirmation of novel molecular entities is paramount. This guide provides an in-depth, practical framework for the validation of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the nuances of spectral interpretation, comparing predicted data with a hypothetical experimental spectrum, and outline advanced 2D NMR strategies for robust verification. This document is intended for researchers and scientists who not only need to perform the analysis but also understand the causality behind the chosen methodologies.

The Challenge: A Complex, Symmetrical Molecule

4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid presents a unique validation challenge due to its multiple aromatic systems and elements of symmetry. The central dimethoxy-substituted phenyl ring is flanked by two benzoic acid moieties, leading to a crowded aromatic region in the ¹H NMR spectrum and a number of quaternary carbons in the ¹³C NMR spectrum. Precise assignment is therefore non-trivial and requires a multi-faceted NMR approach.

Foundational Analysis: 1D NMR Spectroscopy

The first line of inquiry in structural elucidation is 1D NMR. For a molecule of this complexity, a high-field NMR instrument (500 MHz or higher is recommended) is crucial for achieving the necessary spectral dispersion.

Experimental Protocol: 1D ¹H and ¹³C NMR Acquisition

A standardized and well-documented experimental procedure is the bedrock of reliable and reproducible NMR data.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the synthesized 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a good initial choice due to its ability to dissolve carboxylic acids and its distinct solvent peak.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube and ensure homogeneity.

2. Instrument Setup and Data Acquisition (Typical Parameters):

• Spectrometer: 500 MHz FT-NMR spectrometer.

• Nuclei: ¹H and ¹³C.

• Pulse Programs: Standard single-pulse experiments (e.g., 'zg30' for ¹H, 'zgpg30' for ¹³C with proton decoupling).

• Temperature: 298 K.

• ¹H NMR Parameters:

  • Spectral Width: -2 to 14 ppm.

  • Acquisition Time: ~3 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-64 (adjust for signal-to-noise).

• ¹³C NMR Parameters:

  • Spectral Width: -10 to 220 ppm.

  • Acquisition Time: ~1.5 seconds.

  • Relaxation Delay: 5 seconds (longer delay for quaternary carbons).

  • Number of Scans: 1024-4096 (adjust for sample concentration).

3. Data Processing:

• Apply a gentle exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

• Perform Fourier transformation.

• Phase and baseline correct the resulting spectrum.

• Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm) or the residual solvent peak (DMSO-d₅ at δ ~2.50 ppm for ¹H and δ ~39.52 ppm for ¹³C).

¹H NMR Spectrum: A Comparative Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their neighboring protons.

Note: The following spectral data for 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is predicted using NMR simulation software for illustrative purposes in this guide. Actual experimental values may vary.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale for Assignment
~12.9 (very broad)	s	2H	-COOH	The acidic protons of the carboxylic acids are expected to be highly deshielded and often appear as a broad singlet, which may exchange with trace water in the solvent.
8.10	d, J ≈ 8.5 Hz	4H	H-c, H-c'	These protons are ortho to the electron-withdrawing carboxylic acid groups, leading to significant deshielding. They are expected to be doublets due to coupling with H-d and H-d'.
7.85	d, J ≈ 8.5 Hz	4H	H-d, H-d'	These protons are meta to the carboxylic acid groups and ortho to the central phenyl ring. They will be doublets due to coupling with H-c and H-c'.
7.05	s	2H	H-a, H-b	These two protons on the central phenyl ring are in chemically equivalent environments and are not coupled to any neighboring protons, thus appearing as a singlet.
3.80	s	6H	-OCH₃	The protons of the two methoxy groups are equivalent and are not coupled to other protons, resulting in a sharp singlet in the typical region for methoxy groups.

Validation Workflow for ¹H NMR:

• Integration: The integral ratios should match the number of protons in each environment (2:4:4:2:6, which simplifies to 1:2:2:1:3). Significant deviations may indicate the presence of impurities or residual solvent.

• Multiplicity and Coupling Constants: The splitting patterns (singlets and doublets) must be consistent with the predicted structure. The coupling constants (J-values) for interacting protons (e.g., H-c and H-d) should be identical.

• Chemical Shifts: The observed chemical shifts should be in close agreement with the predicted values. Discrepancies can arise from solvent effects or conformational differences.

¹³C NMR Spectrum: A Deeper Look at the Carbon Skeleton

The ¹³C NMR spectrum, typically acquired with proton decoupling, provides a single peak for each unique carbon atom. This is particularly useful for identifying quaternary carbons, which are not observed in the ¹H NMR spectrum.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale for Assignment
~167.5	C=O	The carbonyl carbons of the carboxylic acids are highly deshielded and appear at the downfield end of the spectrum.
~150.0	C-2, C-5	These are the oxygen-bearing aromatic carbons in the central ring, leading to a significant downfield shift.
~145.0	C-g, C-g'	These are the quaternary carbons of the outer benzoic acid rings to which the central ring is attached.
~132.0	C-f, C-f'	These are the quaternary carbons of the benzoic acid rings to which the carboxylic acid groups are attached.
~130.5	C-c, C-c'	These are the protonated carbons ortho to the carboxylic acid groups.
~129.0	C-d, C-d'	These are the protonated carbons meta to the carboxylic acid groups.
~128.0	C-1, C-4	These are the quaternary carbons in the central ring to which the benzoic acid moieties are attached.
~115.0	C-a, C-b	These are the protonated carbons on the central, electron-rich dimethoxy-phenyl ring.
~56.0	-OCH₃	The carbons of the methoxy groups appear in their characteristic upfield region.

Validation Workflow for ¹³C NMR:

• Number of Signals: Count the number of distinct peaks. Due to symmetry, there should be 9 unique carbon signals. The presence of more signals could indicate impurities or a lower degree of symmetry than expected.

• Chemical Shifts: Compare the experimental chemical shifts to the predicted values. The chemical shifts of the quaternary carbons are particularly diagnostic.

• DEPT (Distortionless Enhancement by Polarization Transfer): A DEPT-135 experiment is highly recommended. This will show CH and CH₃ signals as positive peaks, CH₂ signals as negative peaks, and no signals for quaternary carbons. This is an excellent way to confirm the assignments of the protonated and non-protonated carbons.

Advanced Verification: 2D NMR Techniques

For a molecule with overlapping aromatic signals and multiple quaternary carbons, 2D NMR is not just confirmatory; it is essential for unambiguous validation.[1]

Experimental Protocol: 2D NMR Acquisition

• COSY (Correlation Spectroscopy): Use a standard gradient-enhanced COSY pulse sequence. This experiment reveals ¹H-¹H coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): Use a standard gradient-enhanced HSQC pulse sequence optimized for one-bond ¹JCH couplings (~160 Hz). This correlates directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Use a standard gradient-enhanced HMBC pulse sequence optimized for long-range ²JCH and ³JCH couplings (~8-10 Hz). This reveals correlations between protons and carbons separated by two or three bonds and is critical for assigning quaternary carbons.

Interpreting the 2D Data

• COSY: A cross-peak between the signals at δ 8.10 and δ 7.85 would confirm the coupling between H-c/c' and H-d/d'. The absence of other cross-peaks for the aromatic protons would support the assigned singlet nature of H-a and H-b.

• HSQC: This spectrum will directly link the proton signals to their attached carbons. For example, it should show correlations between:

  • δ 8.10 (H-c, c') and δ 130.5 (C-c, c')

  • δ 7.85 (H-d, d') and δ 129.0 (C-d, d')

  • δ 7.05 (H-a, b) and δ 115.0 (C-a, b)

  • δ 3.80 (-OCH₃) and δ 56.0 (-OCH₃)

• HMBC: This is the most powerful tool for assembling the molecular fragments. Key expected long-range correlations include:

  • The methoxy protons (H in -OCH₃) should show a correlation to the oxygen-bearing carbons (C-2, C-5) at ~150.0 ppm.

  • The aromatic proton H-a should show correlations to the quaternary carbons C-1, C-4, and the other protonated carbon C-b.

  • The protons on the outer rings (H-c, c' and H-d, d') will show correlations to the quaternary carbons within their own ring and, crucially, to the quaternary carbons of the central ring they are attached to, confirming the connectivity of the biphenyl systems.

  • The protons ortho to the carboxylic acid (H-c, c') should show a correlation to the carbonyl carbon (C=O) at ~167.5 ppm.

Visualizing the Validation Workflow

Caption: Workflow for the comprehensive NMR validation of a complex organic molecule.

Conclusion and Best Practices

The structural validation of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is a systematic process that builds a case for the proposed structure piece by piece. While 1D NMR provides the initial overview, it is the suite of 2D correlation experiments that provides the irrefutable evidence for the complex connectivity, especially in the presence of multiple aromatic rings and quaternary centers.

As a final validation step, comparing the acquired experimental data against high-quality predicted spectra, potentially generated using Density Functional Theory (DFT) calculations, can provide an even higher level of confidence in the structural assignment.[2] Always ensure that NMR data is archived and processed using validated software, and that all experimental parameters are meticulously documented to ensure data integrity and reproducibility.

References

• Buevich, A. V., & Elyashberg, M. E. (2016). Synergistic combination of computer-assisted structure elucidation and DFT-based prediction of NMR spectra. Journal of Cheminformatics, 8(1), 47. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

• American Chemical Society. (2021). NMR Guidelines for ACS Journals. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. [Link]

• NMRDB.org. (n.d.). Online NMR Spectra Prediction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H/13C chemical shift calculations for biaryls: DFT approaches to geometry optimization - PMC [pmc.ncbi.nlm.nih.gov]

A Predictive and Comparative Guide to the Powder X-ray Diffraction of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

Abstract

This technical guide provides a comprehensive analysis of the anticipated powder X-ray diffraction (PXRD) characteristics of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid. In the absence of a publicly available experimental pattern for this specific molecule, this guide leverages crystallographic data from structurally analogous compounds to predict its PXRD pattern. By comparing the expected diffraction features with the experimental data of terephthalic acid and biphenyl-4,4'-dicarboxylic acid, we offer insights into the influence of molecular structure—specifically, the extended biphenyl system and the presence of dimethoxy substituents—on the resulting diffraction pattern. This guide is intended to be a valuable resource for researchers in materials science, crystallography, and pharmaceutical development, providing a framework for understanding and interpreting the PXRD data of complex aromatic carboxylic acids.

Introduction: The Role of PXRD in Characterizing Complex Organic Molecules

Powder X-ray diffraction (PXRD) is a cornerstone analytical technique for the solid-state characterization of crystalline materials.[1] It provides a unique "fingerprint" of a crystalline solid, revealing information about its crystal structure, phase purity, and polymorphism.[2] For complex organic molecules such as 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, PXRD is indispensable for quality control, polymorph screening, and ensuring batch-to-batch consistency in pharmaceutical and materials science applications.[1][2]

The molecule at the heart of this guide, 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, is a substituted biphenyl dicarboxylic acid. Its structure suggests a propensity for forming well-ordered crystalline lattices stabilized by hydrogen bonding between the carboxylic acid groups and potential π-π stacking interactions of the aromatic rings. These intermolecular interactions are the primary determinants of the crystal packing and, consequently, the PXRD pattern.

Due to the current unavailability of experimental crystallographic data for 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid in open-access databases like the Cambridge Structural Database[3], this guide will adopt a predictive and comparative approach. We will first discuss the expected features of its PXRD pattern based on its molecular structure. Subsequently, we will compare these predictions with the known PXRD patterns of two simpler, structurally related molecules: terephthalic acid and biphenyl-4,4'-dicarboxylic acid. This comparative analysis will illuminate how the addition of a second phenyl ring and methoxy substituents can be expected to alter the diffraction pattern.

Predicted PXRD Characteristics of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

The molecular structure of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is characterized by several key features that will influence its crystal packing and, therefore, its PXRD pattern:

• Two Carboxylic Acid Groups: These functional groups are strong hydrogen bond donors and acceptors, making them highly likely to form intermolecular hydrogen bonds. This often leads to well-defined, repeating structural motifs (synthons), which in turn produce sharp, well-defined peaks in the PXRD pattern.

• Biphenyl Core: The extended aromatic system of the biphenyl group can facilitate π-π stacking interactions, further stabilizing the crystal lattice. The presence of this larger, more complex core, compared to a single phenyl ring, is expected to result in a larger unit cell.

• 2,5-Dimethoxy Substitution: The two methoxy groups on one of the phenyl rings will have a significant steric and electronic influence on the crystal packing. They can hinder certain packing arrangements while favoring others, and may also participate in weaker C-H···O hydrogen bonds. This substitution is likely to lead to a more complex PXRD pattern with a larger number of diffraction peaks.

Based on these features, we can anticipate that the PXRD pattern of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid will exhibit a series of sharp peaks, indicative of a highly crystalline material. The d-spacings of these peaks will be characteristic of the repeating distances within the crystal lattice.

Comparative Analysis with Structurally Related Compounds

To understand the likely PXRD pattern of our target molecule, we will compare it with the known patterns of two simpler, yet structurally relevant, aromatic carboxylic acids.

Terephthalic Acid (TPA)

Terephthalic acid (C₆H₄(COOH)₂) is a simple aromatic dicarboxylic acid.[4] Its PXRD pattern is well-characterized and serves as a fundamental reference.

• Expected vs. Observed: The PXRD pattern of TPA typically shows a small number of strong, sharp peaks at relatively higher 2θ angles, corresponding to the smaller, more symmetric unit cell.[5][6]

Biphenyl-4,4'-dicarboxylic acid (BPDA)

Biphenyl-4,4'-dicarboxylic acid (HOOC-C₆H₄-C₆H₄-COOH) represents an intermediate complexity between TPA and our target molecule. It possesses the biphenyl core but lacks the methoxy substituents.[7]

• Expected vs. Observed: The introduction of the second phenyl ring in BPDA leads to a larger, less symmetric unit cell compared to TPA. This results in a more complex PXRD pattern with more peaks, generally shifted to lower 2θ angles, indicating larger d-spacings.[8][9]

The Influence of Dimethoxy Substitution

The addition of the 2,5-dimethoxy groups to the biphenyl dicarboxylic acid framework is the final structural modification leading to our target molecule. While a direct experimental pattern is unavailable, we can infer the changes it would induce. The steric bulk of the methoxy groups will likely prevent a perfectly planar conformation of the biphenyl system and will dictate a more complex three-dimensional packing arrangement. This increased complexity and larger molecular volume will almost certainly result in a unit cell with larger dimensions and lower symmetry. Consequently, the PXRD pattern of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is predicted to have a greater number of diffraction peaks, particularly at lower 2θ values, compared to both TPA and BPDA.

Tabulated Comparison of Expected PXRD Characteristics

Feature	Terephthalic Acid (TPA)	Biphenyl-4,4'-dicarboxylic acid (BPDA)	4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid (Predicted)
Molecular Complexity	Low	Medium	High
Unit Cell Size	Small	Medium	Large
Crystal Symmetry	High (e.g., Triclinic, P-1)	Lower than TPA	Likely Low (e.g., Monoclinic or Triclinic)
Number of PXRD Peaks	Few	Moderate	Many
Peak Position (2θ)	Generally at higher angles	Peaks shifted to lower angles vs. TPA	Significant number of peaks at low angles
Dominant Intermolecular Interactions	Hydrogen Bonding	Hydrogen Bonding, π-π Stacking	Hydrogen Bonding, π-π Stacking, C-H···O interactions

Experimental Protocol for PXRD Analysis of Aromatic Carboxylic Acids

To obtain high-quality PXRD data for compounds like 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, a meticulous experimental protocol is essential.

5.1. Sample Preparation

• Grinding: The crystalline sample should be gently ground using an agate mortar and pestle to achieve a fine, uniform powder. This minimizes preferred orientation effects.[1]

• Sample Holder: The powdered sample is then carefully packed into a sample holder. A zero-background sample holder is recommended to reduce background noise and improve data quality.[10] The sample surface should be flat and level with the holder's surface.[10]

5.2. Data Collection

• Instrument: A modern powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is typically used.

• Scan Parameters:

  • 2θ Range: A wide angular range, for example, from 2° to 50°, should be scanned to capture all significant diffraction peaks.

  • Step Size: A small step size (e.g., 0.02°) is used to ensure good resolution of the diffraction peaks.

  • Scan Speed: A slow scan speed (e.g., 1°/min) is employed to improve the signal-to-noise ratio.

5.3. Data Analysis

• Phase Identification: The experimental PXRD pattern can be compared with databases (e.g., the Powder Diffraction File from the ICDD) to identify known crystalline phases.

• Unit Cell Indexing: For a new material, the peak positions can be used to determine the unit cell parameters (a, b, c, α, β, γ).

• Rietveld Refinement: If a structural model is available (e.g., from single-crystal X-ray diffraction or computational prediction), Rietveld refinement can be used to refine the crystal structure against the experimental powder diffraction data.[7][11]

Visualization of the PXRD Workflow

The following diagram illustrates the typical workflow for a PXRD experiment, from sample preparation to data analysis.

Caption: A schematic workflow of a typical powder X-ray diffraction experiment.

Conclusion

While an experimental PXRD pattern for 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is not yet publicly available, a detailed, predictive analysis based on its molecular structure and comparison with simpler analogs provides valuable insights. The presence of the extended biphenyl core and the dimethoxy substituents is expected to lead to a complex PXRD pattern with numerous peaks, particularly at lower 2θ angles, indicative of a large and intricate crystal lattice. This guide provides a robust framework for interpreting the future experimental data for this molecule and highlights the power of comparative analysis in solid-state characterization. The detailed experimental protocol and workflow also serve as a practical resource for researchers working with similar complex aromatic carboxylic acids.

References

• Creative Biostructure. (2025, April 15). Overview of Powder X-ray Diffraction (PXRD). Retrieved from [Link]

• ResearchGate. (n.d.). (a) Molecule structures of three aromatic carboxylic acid; (b).... Retrieved from [Link]

• Kaduk, J. A., et al. (2022). Structures of dicobalt and dinickel 4,4′-biphenyldicarboxylate dihydroxide, M 2(O2CC6H4C6H4CO2)(OH)2, M = Co and Ni, and diammonium 4,4.
• Kaduk, J. A., & Stephens, P. W. (2020). Rietveld Refinement for Macromolecular Powder Diffraction. Crystal Growth & Design, 20(11), 7065–7085.

• PubChem. (n.d.). 2,5-Dimethoxyterephthalic acid. Retrieved from [Link]

• Mazik, M., et al. (2024). Crystal structure and Hirshfeld surface analysis of 4,4′-dimethoxybiphenyl-3,3′,5,5′-tetracarboxylic acid dihydrate.

• University of California, Berkeley. (n.d.). Powder X-ray Diffraction Protocol/SOP. Retrieved from [Link]

• Vegetabile, B. G., & Kaduk, J. A. (2022). Crystal structure of anhydrous 2,5-dihydroxyterephthalic acid from powder diffraction data.
• Brittain, H. G. (2001). X-ray Diffraction III: Pharmaceutical Applications. Pharmaceutical Technology, 25(7), 64-74.

• ResearchGate. (n.d.). Powder X-ray diffraction (PXRD) patterns of (a) commercial DPA, (b) TA,.... Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (2023). CCDC 2179030: Experimental Crystal Structure Determination. Retrieved from [Link]

• ResearchGate. (2022, June 13). Facile Synthesis of 4, 4′-biphenyl Dicarboxylic Acid-Based Nickel Metal Organic Frameworks with a Tunable Pore Size towards High-Performance Supercapacitors. Retrieved from [Link]

• MDPI. (2026, January 10). Synthesis of Hydroxyaromatic Carboxylic Acids via Homogeneous Kolbe-Schmitt Carboxylation of Phenoxides. Retrieved from [Link]

• ResearchGate. (2025, April 4). Terephthalic acid-based coordination polymers: synthesis, thermal stability, and photocatalytic activity. Retrieved from [Link]

• BiŌkeanós. (n.d.). The Cambridge Structural Database. Retrieved from [Link]

• DEA Diversion Control Division. (n.d.). 4-Iodo-2,5-Dimethoxyphenethylamine (2C-I). Retrieved from [Link]

• Vegetabile, B. G., & Kaduk, J. A. (2022). Crystal structure of 2,5-dihydroxyterephthalic acid from powder diffraction data.

• Wikipedia. (n.d.). Terephthalic acid. Retrieved from [Link]

• Larsson, J., et al. (2016). Acyl Radicals from Aromatic Carboxylic Acids by Means of Visible-Light Photoredox Catalysis.

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2,5-Dihydroxyterephthalic acid. Retrieved from [Link]

• Longdom Publishing. (n.d.). The Formation of Aromatic Carboxylic Acids from Acyl Radicals. Retrieved from [Link]

• Cardiff University. (2022, December 22). Developing Structure Determination from Powder X-ray Diffraction Data for Applications in Molecular Organic Materials. Retrieved from [Link]

• PubChem. (n.d.). (1,1'-Biphenyl)-4,4'-dicarboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). US4093528A - Terephthalic acid process.

• PubChem. (n.d.). (2,3,5,6-2H4)Terephthalic acid. Retrieved from [Link]

• Academia.edu. (n.d.). Synthesis, crystal structure, spectroscopic and thermal investigations of neodymium(III) biphenyl-4,4′-dicarboxylate framework. Retrieved from [Link]

Sources

• 1. Frontiers | Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines [frontiersin.org]
• 2. Federal Register :: Schedules of Controlled Substances: Temporary Placement of 2,5-dimethoxy-4-(n)-propylthiophenethylamine Into Schedule I [federalregister.gov]
• 3. biokeanos.com [biokeanos.com]
• 4. Terephthalic acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. (1,1'-Biphenyl)-4,4'-dicarboxylic acid | C14H10O4 | CID 13084 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Structures of dicobalt and dinickel 4,4′-bi­phenyldi­carboxyl­ate di­hydroxide, M 2(O2CC6H4C6H4CO2)(OH)2, M = Co and Ni, and di­ammonium 4,4′-bi­phenyldi­carboxyl­ate from powder diffraction data - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CN102211996A - Preparation method of 2,5-dihydroxy terephthalic acid - Google Patents [patents.google.com]
• 11. Disposition of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) and its metabolite 4-bromo-2-hydroxy-5-methoxyphenethylamine in rats after subcutaneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic Acid and Its Complexes: A Thermogravimetric Analysis Perspective

For researchers and professionals in drug development and materials science, understanding the thermal stability of a compound is a cornerstone of its characterization. Thermogravimetric analysis (TGA) provides critical insights into a material's thermal decomposition profile, revealing key information about its stability, composition, and potential degradation pathways. This guide offers an in-depth comparative analysis of the thermal properties of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid and its potential metal complexes.

While specific experimental TGA data for 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid is not publicly available, this guide will provide a robust, scientifically-grounded comparison based on the well-established thermal behavior of its constituent chemical moieties: aromatic dicarboxylic acids, biphenyl structures, and aromatic ethers. We will explore the expected thermogravimetric profiles and compare the free acid ligand with its hypothetical metal complexes, offering valuable predictive insights for researchers working with this and structurally related molecules.

The Significance of Thermal Analysis in Complex Molecules

The molecule at the heart of our discussion, 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, is a polyfunctional aromatic compound. Its structure, featuring a biphenyl core, two carboxylic acid groups, and two methoxy substituents, suggests a rich potential for forming coordination complexes, metal-organic frameworks (MOFs), and other advanced materials. The thermal stability of such materials is paramount, dictating their processing conditions, operational limits, and long-term reliability. TGA is the frontline technique for assessing these properties.

Principles of Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a technique where the mass of a sample is monitored over time as the temperature changes.[1][2] This allows for the determination of mass loss associated with processes like dehydration, desolvation, and decomposition.[3] A standard TGA experiment provides a thermogram, a plot of mass versus temperature, from which key parameters like onset decomposition temperature and residual mass can be determined.

Experimental Protocol: A Standardized Approach to TGA

To ensure reproducibility and accuracy, a standardized TGA protocol is essential. The following represents a typical experimental setup for analyzing organic compounds.

Step-by-Step TGA Protocol:

• Instrument Calibration: Ensure the TGA instrument's temperature and mass scales are calibrated according to standard procedures, such as ASTM E1582 and E2040.[1]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA pan (typically alumina or platinum).[2][4] For comparative studies, it is crucial to use a consistent sample mass.

• Atmosphere: The experiment is typically conducted under a controlled atmosphere. An inert atmosphere (e.g., nitrogen) is used to study thermal decomposition (pyrolysis), while an oxidative atmosphere (e.g., air or oxygen) is used to investigate oxidative stability.[1][3]

• Temperature Program: A linear heating rate is commonly employed, for instance, 10 °C/min. The temperature range should be sufficient to capture all thermal events, typically from room temperature to 600-800 °C for organic molecules.[5][6]

• Data Acquisition and Analysis: The instrument records the sample mass as a function of temperature. The resulting thermogram (TG curve) and its first derivative (DTG curve) are analyzed to determine the temperatures of mass loss events and the percentage of mass lost at each step.

Visualizing the TGA Workflow

Caption: A generalized workflow for conducting a thermogravimetric analysis experiment.

Thermal Decomposition Profile: 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic Acid (Free Ligand)

The thermal decomposition of the free acid is anticipated to be a multi-step process, influenced by its different functional groups.

Expected TGA Profile:

Temperature Range (°C)	Expected Mass Loss (%)	Associated Process
< 150	Minor	Loss of adsorbed moisture or residual solvent.
250 - 450	~40-50%	Decarboxylation of the two carboxylic acid groups.
> 450	Significant	Decomposition of the aromatic backbone, including the biphenyl core and methoxy groups.

Causality Behind the Decomposition Steps:

The initial mass loss, if any, at lower temperatures is typically due to the release of physically adsorbed water or solvent molecules. The most significant and defining decomposition event for this molecule is expected to be the loss of its two carboxylic acid groups. The thermal decarboxylation of aromatic carboxylic acids is a well-documented process.[7][8] This process can proceed through different mechanisms, including an acid-promoted ionic pathway.[9] The presence of electron-donating methoxy groups on the aromatic rings could potentially influence the rate of decarboxylation.[9]

Following decarboxylation, the remaining aromatic structure, a dimethoxy-substituted biphenyl, will decompose at higher temperatures. The decomposition of aromatic ethers and the biphenyl core requires more energy, hence their degradation occurs at elevated temperatures.[10]

Comparative Analysis: Free Ligand vs. Metal Complexes

The coordination of the carboxylic acid groups to a metal center is expected to significantly alter the thermal stability of the molecule.

Anticipated Changes in the TGA Profile Upon Complexation:

Feature	Free Ligand	Metal Complex	Rationale for Change
Initial Decomposition Temperature	Lower	Higher	The formation of a coordinate bond between the metal and the carboxylate group stabilizes the molecule, requiring more energy to initiate decomposition.[11]
Decomposition Pathway	Primarily decarboxylation followed by aromatic core degradation.	May involve the formation of metal oxides as the final residue.	The metal ion can act as a template, influencing the fragmentation pattern. The final residue is often a stable metal oxide.[12]
Final Residue at 800 °C (in air)	Near 0%	> 0%	The organic components will be completely combusted, leaving behind a non-volatile metal oxide.

The increased thermal stability of metal complexes of dicarboxylic acids is a common observation.[13] The strength of the metal-carboxylate bond plays a crucial role in this enhancement. The decomposition of the complex will likely proceed through the loss of any coordinated water or solvent molecules first, followed by the decomposition of the organic ligand at a higher temperature than the free acid.[12]

Proposed Decomposition Pathways

Caption: Postulated thermal decomposition pathways for the free acid and its metal complex.

Conclusion and Future Directions

This guide provides a scientifically-grounded, comparative overview of the expected thermal behavior of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid and its metal complexes, based on thermogravimetric analysis principles and data from analogous structures. The key takeaway is that the complexation of the dicarboxylic acid with a metal ion is predicted to enhance its thermal stability significantly.

For researchers working with this specific molecule, the next logical step is to perform experimental TGA to validate these predictions. Further investigations could involve:

• Coupled TGA-MS or TGA-FTIR: To identify the gaseous products evolved during decomposition, which would provide definitive evidence for the proposed decomposition pathways.[14]

• Isothermal TGA: To study the long-term thermal stability at specific temperatures.[15]

• Kinetic Analysis: To determine the activation energy of the decomposition reactions, providing quantitative data on the stability.[10]

By combining these experimental approaches with the foundational understanding presented in this guide, a comprehensive picture of the thermal properties of these promising materials can be achieved, paving the way for their successful application in various fields.

References

• Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids. (2026, February 13). OSTI.GOV. [Link]

• Pyrolysis Mechanisms of Aromatic Carboxylic Acids. (n.d.). OSTI.GOV. [Link]

• Decomposition of Biphenyl Carboxylic Acids and Zinc Biphenyl Carboxylates. (2015, November 12). Energy & Fuels. [Link]

• Cobb, K. O. (2021). Thermal degradation kinetics of aromatic ether polymers. Scholars Junction. [Link]

• Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. (2020, October 10). MDPI. [Link]

• Thermogravimetric Analysis (TGA). (n.d.). Prime Process Safety Center. [Link]

• What is the mechanism for thermal decarboxylation of a generic carboxylic acid (not special cases like beta-ketocarboxylic acid or malonic acids)? (2017, December 27). Chemistry Stack Exchange. [Link]

• Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. (n.d.). RSC Publishing. [Link]

• Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. (n.d.). Intertek. [Link]

• Cohen, S. D., et al. (2011, October 14). Synthesis and Thermal Analysis of Fourteen Homologous Mesogenic Monoesters of Biphenyl-4,4'-dicarboxylic Acid. Taylor & Francis Online. [Link]

• Bio-Based Degradable Poly(ether-ester)s from Melt-Polymerization of Aromatic Ester and Ether Diols. (2022, August 11). MDPI. [Link]

• Standard Operating Procedure - Thermogravimetric Analysis (TGA). (n.d.). The University of Melbourne. [Link]

• Thermal degradation kinetics of aromatic ether polymers. (2021, August 6). Scholars Junction. [Link]

• A Beginners Guide Thermogravimetric Analysis (TGA). (n.d.). ResearchGate. [Link]

• General Techniques of Thermogravimetric Analysis (TGA) Coupled With Infrared Analysis (TGA/IR). (2016, June 15). ASTM International. [Link]

• Synthesis and Characterization of Mixed Ligand Complexes of Copper(II) with Adenine and Dicarboxylic Acids. (n.d.). Dhaka University Journal of Science. [Link]

• DSC and TGA thermograms of 4,4′-BIPY carboxylic acid solvates. (n.d.). ResearchGate. [Link]

• Thermochemistry of biphenylcarboxylic and dicarboxylic acids. A combined experimental and theoretical study. (2004). Organic & Biomolecular Chemistry. [Link]

• Silver(I) and Copper(I) Complexes of Dicarboxylic Acid Derivatives: Synthesis, Characterization and Thermal Studies. (2024, May 14). MDPI. [Link]

• Thermal degradation behaviour of aromatic poly(ester–imide) investigated by pyrolysis–GC/MS. (2007, June 27). ResearchGate. [Link]

• Thermogravimetric analysis curves of 4,4′‐biphenyltetracarboxylic dianhydride (4,4′‐BPDA). (n.d.). ResearchGate. [Link]

• Thermochemistry of biphenylcarboxylic and dicarboxylic acids. A combined experimental and theoretical study. (2025, August 6). ResearchGate. [Link]

• A series of complexes based on biphenyl-2,5,2′,5′-tetracarboxylic acid: syntheses, crystal structures, luminescent and magnetic properties. (n.d.). CrystEngComm. [Link]

• TGA Analysis of Transition Metal Complexes Derived from Phenothiazine Ligands. (2018, March 15). International Journals of Multidisciplinary Research Academy. [Link]

• Synthesis, Characterization, DFT, and Thermogravimetric Analysis of Neutral Co(II)/Pyrazole Complex, Catalytic Activity toward Catecholase and Phenoxazinone Oxidation. (2023, January 17). MDPI. [Link]

Sources

• 1. Thermogravimetric Analysis (TGA) - Prime Process Safety Center [primeprocesssafety.com]
• 2. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 3. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Bio-Based Degradable Poly(ether-ester)s from Melt-Polymerization of Aromatic Ester and Ether Diols [mdpi.com]
• 7. Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids - UNT Digital Library [digital.library.unt.edu]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. osti.gov [osti.gov]
• 10. "Thermal degradation kinetics of aromatic ether polymers" by Keith O. Cobb Jr. [scholarsjunction.msstate.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis, Characterization, DFT, and Thermogravimetric Analysis of Neutral Co(II)/Pyrazole Complex, Catalytic Activity toward Catecholase and Phenoxazinone Oxidation | MDPI [mdpi.com]
• 13. banglajol.info [banglajol.info]
• 14. img.antpedia.com [img.antpedia.com]
• 15. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]

The Impact of Methoxy Functionalization on Terphenyl-Based Coordination Polymers: A Single-Crystal XRD Comparison

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rational design of coordination polymers and metal-organic frameworks (MOFs), the organic linker plays a crucial role in dictating the final architecture and properties of the material. The terphenyl scaffold, a rigid and linear building block, has been widely employed to construct robust and porous frameworks. However, the subtle introduction of functional groups onto this backbone can dramatically alter the resulting crystal structure, influencing everything from pore size and shape to the material's stability and potential applications. This guide provides a comparative analysis, grounded in single-crystal X-ray diffraction (XRD) data, of how the addition of dimethoxy groups to a terphenyl linker can modify the structure of the resulting coordination polymer when compared to its unfunctionalized counterpart.

The Decisive Role of Methoxy Groups: More Than Just Decoration

The decision to incorporate methoxy (-OCH₃) groups onto a terphenyl ligand is not merely an aesthetic one. These seemingly simple functional groups exert a profound influence on the electronic and steric properties of the ligand. Electronically, the oxygen atom in the methoxy group is electron-donating, which can alter the coordination affinity of nearby donor atoms and influence the overall electronic properties of the framework. Sterically, the methyl groups introduce bulk, which can direct the self-assembly process, leading to different crystal packing arrangements and network topologies.

This guide will explore these differences through the lens of single-crystal XRD, the gold-standard technique for elucidating the three-dimensional atomic arrangement of crystalline materials.[1][2] By comparing key crystallographic parameters, we can gain a deeper understanding of the structure-property relationships that arise from this specific functionalization.

Comparative Crystallographic Analysis: Dimethoxy-Terphenyl vs. Bare Terphenyl Coordination Polymers

Crystallographic Parameter	Bare Terphenyl Coordination Polymer (Hypothetical)	2,2'-Dimethoxy-Terphenyl Coordination Polymer (Hypothetical)	Rationale for Differences
Crystal System	Monoclinic or Orthorhombic	Triclinic or Monoclinic	The introduction of bulky methoxy groups can disrupt higher symmetry packing, favoring lower symmetry crystal systems.
Space Group	Centrosymmetric (e.g., P2₁/c, Pbcn)	Non-centrosymmetric or Centrosymmetric with lower symmetry	The steric hindrance from the methoxy groups can lead to more complex packing arrangements, potentially breaking centrosymmetry.
Unit Cell Volume	V	V' > V	The additional volume of the two methoxy groups per linker will increase the overall unit cell volume.
Inter-linker π-π Stacking	Present and significant	Potentially hindered or absent	The methoxy groups can sterically block the close approach of the terphenyl backbones, reducing or eliminating π-π stacking interactions.
Coordination Geometry	Tetrahedral or Octahedral	Distorted Tetrahedral or Octahedral	The methoxy groups can influence the ligand's conformation, leading to slight distortions in the metal's coordination sphere.
Porosity	May exhibit 1D channels or 3D interconnected pores	May exhibit altered pore dimensions or isolated cavities	The change in crystal packing due to the methoxy groups directly impacts the size, shape, and connectivity of the pores within the framework.
Solvent Accessible Volume	Dependent on packing	Potentially higher due to less efficient packing	The less dense packing caused by the steric bulk of the methoxy groups can result in a larger solvent-accessible volume.

This comparative table highlights how the introduction of methoxy groups can lead to significant changes in the solid-state structure of terphenyl-based coordination polymers. These structural modifications, in turn, can have a profound impact on the material's properties, such as its gas sorption capacity, catalytic activity, and luminescence.[5][6]

Visualizing the Structural Impact

To better understand the structural divergence, the following diagrams illustrate the key differences in the coordination environment and the overall network topology.

Caption: Comparison of metal coordination with and without methoxy groups.

Caption: Impact of methoxy groups on the overall network topology.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following provides a detailed, step-by-step methodology for the single-crystal XRD analysis of a coordination polymer. This protocol is a self-validating system, with each step designed to ensure the collection of high-quality, reliable data.

1. Crystal Selection and Mounting

• Objective: To select a high-quality single crystal free of defects and of an appropriate size for diffraction.

• Procedure:

  • Under a high-power optical microscope with cross-polarizers, identify a crystal that is optically clear and exhibits sharp extinctions as the stage is rotated. This indicates a single, well-ordered crystalline domain.

  • Select a crystal with dimensions between 30 and 300 micrometers.[1][2] Larger crystals may suffer from high X-ray absorption, while smaller crystals may yield weak diffraction.

  • Carefully mount the selected crystal onto a cryo-loop or a glass fiber using a minimal amount of a suitable adhesive like epoxy or perfluoropolyether oil. The adhesive should not interfere with the diffraction pattern.[1]

  • The crystal should be securely mounted to prevent movement during data collection.

2. Data Collection

• Objective: To collect a complete and redundant set of diffraction data.

• Procedure:

  • Mount the sample on the goniometer head of the single-crystal X-ray diffractometer.

  • Cool the crystal to a low temperature (typically 100 K) using a cryo-stream to minimize thermal vibrations and potential radiation damage.

  • Select an appropriate X-ray source. Copper (Cu) Kα radiation is often used for organic and organometallic compounds due to its higher intensity, while Molybdenum (Mo) Kα radiation is preferred for highly absorbing crystals or to access higher resolution data.[1]

  • Perform an initial series of short-exposure frames to determine the unit cell parameters and the Bravais lattice.

  • Based on the unit cell and crystal system, devise a data collection strategy that will ensure high completeness and redundancy. This typically involves collecting a full sphere of data by rotating the crystal through a series of omega and phi scans.

  • Set the exposure time per frame to achieve a good signal-to-noise ratio without overloading the detector.

3. Data Processing and Structure Solution

• Objective: To integrate the raw diffraction data and solve the phase problem to obtain an initial structural model.

• Procedure:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h, k, l) and their corresponding intensities.

  • Apply corrections for Lorentz factor, polarization, and absorption.

  • Determine the space group based on the systematic absences in the diffraction data.

  • Solve the crystal structure using direct methods or Patterson methods. This will provide the initial positions of the heavier atoms.

  • Software such as SHELXT is commonly used for this step.[7]

4. Structure Refinement

• Objective: To refine the atomic positions, displacement parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction data.

• Procedure:

  • Use a full-matrix least-squares refinement program, such as SHELXL, to refine the structural model.[1]

  • Locate the lighter atoms (e.g., carbon, oxygen, nitrogen) from the difference Fourier map.

  • Refine the positions of all non-hydrogen atoms anisotropically.

  • Add hydrogen atoms to the model at calculated positions and refine them using a riding model.

  • Continue the refinement until the R-factor (a measure of the agreement between the calculated and observed structure factors) converges to a low value (typically < 5% for high-quality data).

  • The final refined structure should be validated using tools like checkCIF to ensure its chemical and crystallographic soundness.

Conclusion

The functionalization of terphenyl linkers with dimethoxy groups is a powerful strategy for tuning the structural landscape of coordination polymers. As demonstrated through the comparative analysis of single-crystal XRD data, these seemingly minor chemical modifications can lead to significant changes in crystal packing, network topology, and porosity. A thorough understanding of these structure-directing effects, gained through meticulous single-crystal XRD analysis, is paramount for the rational design of functional materials with tailored properties for applications in gas storage, catalysis, and drug delivery. The experimental protocol outlined provides a robust framework for obtaining the high-quality crystallographic data necessary to advance our understanding in this exciting field.

References

• Instrumentation and experimental procedures for robust collection of X-ray diffraction data from protein crystals across physiological temperatures - PMC. (n.d.).
• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. (2025, April 13).
• Coordination Polymers from an Amino-Functionalized Terphenyl-Tetracarboxylate Linker: Structural Multiplicity and Catalytic Properties | Inorganic Chemistry - ACS Publications. (2023, October 17).
• Crystalline assemblies of a functionalized terphenyl ligand | Request PDF - ResearchGate. (2025, November 8).
• Novel Macrocycles Embedding p,p'-Terphenyl Units: Synthesis, Characterization, Single Crystal X-ray Molecular Structures and T. (n.d.).
• Crystal Structure of 4′-Phenyl-1′,4′-Dihydro-2,2′:6′,2″-Terpyridine: An Intermediate from the Synthesis of Phenylterpyridine - MDPI. (2025, July 1).
• Powder X-ray Diffraction Protocol/SOP. (n.d.).
• X-ray Diffraction Protocols and Methods | Springer Nature Experiments. (n.d.).
• Single-crystal X-ray Diffraction - SERC (Carleton). (2007, May 17).
• Syntheses, structures and magnetic properties of nine coordination polymers based on terphenyl-tetracarboxylic acid ligands - PubMed. (2017, January 3).
• Synthesis of coordination polymers based on a 2,2′-dimethoxy-1,1′-biphenyl scaffold and Hg(II), Co(II), or Zn(II) | Request PDF - ResearchGate. (2025, August 8).
• Synthesis, Structure, and Spectroscopic Properties of Luminescent Coordination Polymers Based on the 2,5-Dimethoxyterephthalate Linker - MDPI. (2023, April 22).
• Synthesis, Structure, and Spectroscopic Properties of Luminescent Coordination Polymers Based on the 2,5-Dimethoxyterephthalate Linker - ResearchGate. (2025, October 13).
• Robust, Transformable, and Crystalline Single-Node Organometallic Networks Constructed from Ditopic m-Terphenyl Isocyanides | Journal of the American Chemical Society. (2016, November 1).

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 3. Syntheses, structures and magnetic properties of nine coordination polymers based on terphenyl-tetracarboxylic acid ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid

This guide provides essential safety protocols and operational plans for the laboratory handling of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid. As no specific toxicological data is readily available for this compound, these recommendations are grounded in a thorough hazard assessment based on its chemical structure—an aromatic dicarboxylic acid and a powdered solid. The primary objective is to ensure the safety of all laboratory personnel through the implementation of robust engineering controls, appropriate Personal Protective Equipment (PPE), and meticulous handling and disposal procedures.

Hazard Assessment: Understanding the Risks

The chemical structure of 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid presents several potential hazards that inform our safety protocols. The molecule contains two carboxylic acid functional groups, which are known to be irritants. As a solid, it is likely a fine powder, posing an inhalation risk.

• Eye and Skin Irritation: Aromatic carboxylic acids, like benzoic acid, are known to cause skin, eye, and respiratory tract irritation.[1] Direct contact with 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid may lead to redness, pain, or more severe chemical burns upon prolonged exposure.

• Respiratory Tract Irritation: Fine chemical powders can be easily aerosolized during handling, such as weighing or transferring.[2] Inhalation of this compound may cause irritation to the respiratory system.[1][3]

• Ingestion: While not an expected route of exposure in a laboratory setting, accidental ingestion may be harmful and could cause irritation or chemical burns to the gastrointestinal tract.[4]

Given these potential hazards, a comprehensive PPE strategy is mandatory to minimize all routes of exposure.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical and must be based on the specific task being performed. The following table summarizes the minimum required PPE.

Protection Type	Required PPE	Rationale and Best Practices
Eye and Face	Chemical safety goggles	Must be worn at all times in the laboratory to protect against dust particles and potential splashes.[5][6]
Face shield (in addition to goggles)	Recommended when handling larger quantities (>1g) or when there is a significant risk of splashes, such as during vigorous mixing or heating.
Skin and Body	Fully-fastened laboratory coat	Provides a primary barrier against incidental contact.[7][8]
Chemical-resistant apron (e.g., PVC or Neoprene)	Should be worn over the lab coat when handling significant quantities of the compound or its solutions to provide an additional layer of protection against spills.[8][9]
Hand Protection	Nitrile gloves	Nitrile gloves offer good protection against a wide range of chemicals, including acids and organic solids, for incidental contact.[6][10] Always inspect gloves for tears or holes before use. Change gloves immediately if they become contaminated, and wash hands thoroughly after removal.[7] For prolonged contact or when working with solvents, consult a glove compatibility chart.
Respiratory	NIOSH-approved respirator (e.g., N95 or higher)	A respirator is required when handling the powder outside of a certified chemical fume hood to prevent inhalation of airborne particles.[2][9] All respirator use must be in accordance with a documented respiratory protection program, including fit-testing.[8]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational plan is crucial for the safe management of this compound.

Preparation and Engineering Controls

• Designated Work Area: All work with 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid, especially the handling of the solid powder, should be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.[7][11]

• Safety Equipment: Before starting any work, ensure that an eyewash station and a safety shower are readily accessible and their functionality has been verified.[12][13]

• Spill Kit: A chemical spill kit containing appropriate absorbents and neutralizers for acids should be available in the laboratory.[14]

Step-by-Step Handling Workflow

• Don PPE: Put on all required PPE as detailed in the table above before entering the designated work area.

• Weighing the Compound:

  • To minimize the generation of dust, perform all weighing operations inside a fume hood or on a balance equipped with a draft shield.[7]

  • Use anti-static tools if the powder is prone to static dispersion.[7]

  • Carefully transfer the desired amount of the solid using a spatula. Avoid pouring the powder directly from a large container.

• Preparing Solutions:

  • Always add the solid acid to the solvent slowly.

  • If creating an aqueous solution that may generate heat, use a cooling bath to control the temperature.

  • Keep the container covered as much as possible during dissolution.

• Post-Handling Decontamination:

  • Wipe down the work area with a damp cloth or a suitable solvent to remove any residual powder.

  • Thoroughly clean all non-disposable equipment used during the procedure.

  • Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly with soap and water.[14]

Spill and Disposal Management

Emergency Spill Response

• Small Spills (Solid): Carefully sweep or vacuum the spilled material, avoiding the creation of dust.[12] Place the collected material into a sealed, labeled container for hazardous waste disposal. The area should then be decontaminated.

• Large Spills: Evacuate the immediate area and alert laboratory personnel. Follow your institution's established emergency procedures for chemical spills.[12]

Chemical Waste Disposal Plan

Improper disposal of chemical waste can pose a significant risk to the environment and public health.

• Waste Collection: All waste materials, including excess solid compound, contaminated consumables (e.g., gloves, weighing papers, pipette tips), and solutions must be collected in a dedicated, clearly labeled hazardous waste container.[12]

• Disposal Route: The collected waste must be disposed of through your institution's official hazardous waste management program.[3][15] Do not pour this chemical or its solutions down the drain or discard it in the regular trash.[12] For acidic waste streams, neutralization may be an option if your facility's waste management plan permits it, but this should only be done by trained personnel following a specific protocol.[16][17]

Handling Workflow Diagram

The following diagram outlines the logical progression for safely handling 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid.

Caption: Workflow for handling 4-[4-(4-carboxyphenyl)-2,5-dimethoxyphenyl]benzoic acid.

References

• Santa Cruz Biotechnology. (n.d.). 2,5-Dimethoxyphenethylamine Material Safety Data Sheet.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 4-(4-Dimethylaminophenylazo)benzoic acid sodium salt.
• TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET: 4-Maleimidobenzoic Acid.
• Sciencelab.com. (2009). Material Safety Data Sheet Benzoic acid.
• De Dietrich Process Systems. (2024). Handling Hazardous Bulk Solids and Powders: Safety First!.
• Altiras. (2026). Recovering Carboxylic Acids from Aqueous Waste Streams: Stop Disposing of Recoverable Value.
• NextSDS. (2026). Your Guide to Personal Protective Equipment for Chemicals.
• Duke University Occupational and Environmental Safety Office. (n.d.). Chemical Safety Guidelines - Toxic and Health Hazard Powders.
• BenchChem. (2025). Personal protective equipment for handling 2-(2,5-dimethylphenyl)benzoic Acid.
• IISER Tirupati. (n.d.). CHEMISTRY LABORATORY SAFETY MANUAL.
• Acros Organics. (2006). Material Safety Data Sheet - 2,4,5-Trimethoxybenzoic acid, 99%.
• University of Florida. (n.d.). In-Laboratory Treatment of Chemical Waste.
• Environmental Health and Safety, The University of Iowa. (n.d.). OSHA Glove Selection Chart.
• Hampshire College. (n.d.). Lab Safety Manual: Working with Hazardous Materials.
• GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals.
• University of Arizona, Research Laboratory & Safety Services. (2015). Personal Protective Equipment Selection Guide.
• BESA. (2024). The importance of Personal Protective Equipment in the handling of chemicals.
• Cornell University Environmental Health and Safety. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types.

Sources

• 1. dept.harpercollege.edu [dept.harpercollege.edu]
• 2. ddpsinc.com [ddpsinc.com]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. iisertirupati.ac.in [iisertirupati.ac.in]
• 6. falseguridad.com [falseguridad.com]
• 7. safety.duke.edu [safety.duke.edu]
• 8. research.arizona.edu [research.arizona.edu]
• 9. nextsds.com [nextsds.com]
• 10. safety.fsu.edu [safety.fsu.edu]
• 11. Lab Safety Manual: Working with Hazardous Materials | Hampshire College [hampshire.edu]
• 12. benchchem.com [benchchem.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. gz-supplies.com [gz-supplies.com]
• 15. altiras.com [altiras.com]
• 16. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 17. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]